3-(Triazol-2-ylmethyl)aniline

Core Science & Biosynthesis

Authored by: Dr. Gemini, Senior Application Scientist

An In-Depth Technical Guide to the NMR Spectra Analysis of 3-(Triazol-2-ylmethyl)aniline

Abstract

Introduction: The Structural Significance of 3-(Triazol-2-ylmethyl)aniline

3-(Triazol-2-ylmethyl)aniline incorporates two key pharmacophores: a substituted aniline ring and a triazole moiety. Triazole derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of biological activities, including antifungal, antiviral, and anticancer properties.[1][2][3] The aniline scaffold is also a prevalent feature in many pharmaceutical agents. The unique linkage of these two fragments in 3-(Triazol-2-ylmethyl)aniline presents an interesting subject for structural analysis, where NMR spectroscopy stands as the most powerful tool for definitive characterization in solution.

Understanding the precise connectivity and electronic environment of each atom within the molecule is paramount for predicting its chemical behavior, reactivity, and interaction with biological targets. This guide will systematically deconstruct the anticipated ¹H and ¹³C NMR spectra of 3-(Triazol-2-ylmethyl)aniline, providing a logical framework for spectral assignment and interpretation.

Predicted NMR Spectral Analysis

The chemical shifts in NMR are exquisitely sensitive to the electronic environment of the nuclei.[4] In 3-(Triazol-2-ylmethyl)aniline, the electron-donating amino group (-NH₂) and the electron-withdrawing triazole ring significantly influence the chemical shifts of the aromatic protons and carbons of the aniline ring. The methylene bridge (-CH₂-) and the protons of the triazole ring will also exhibit characteristic signals.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 3-(Triazol-2-ylmethyl)aniline in a common deuterated solvent like DMSO-d₆ is expected to show distinct signals for the aromatic protons, the methylene protons, the amino protons, and the triazole protons. The anticipated chemical shifts and multiplicities are detailed in Table 1.

Table 1: Predicted ¹H NMR Spectral Data for 3-(Triazol-2-ylmethyl)aniline (in DMSO-d₆)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-2	~6.9 - 7.1	d	~2	Ortho-coupled to H-6.
H-4	~6.5 - 6.7	dd	~8, 2	Ortho-coupled to H-5, meta-coupled to H-6.
H-5	~7.0 - 7.2	t	~8	Ortho-coupled to H-4 and H-6.
H-6	~6.4 - 6.6	d	~8	Ortho-coupled to H-5.
-NH₂	~5.0 - 5.5	br s	-	Broad singlet, chemical shift is concentration and temperature dependent.
-CH₂-	~5.3 - 5.5	s	-	Singlet, adjacent to the electron-withdrawing triazole ring.
Triazole H	~7.5 - 8.5	s	-	The exact chemical shift will depend on whether it is a 1,2,3- or 1,2,4-triazole isomer.[5]

Rationale for Assignments:

• Aniline Ring Protons (H-2, H-4, H-5, H-6): The amino group is an ortho-, para-director and an activating group, leading to an upfield shift of the ortho (H-2, H-6) and para (H-4) protons compared to benzene (7.34 ppm). The triazolylmethyl substituent at the meta position will have a less pronounced electronic effect on these protons. The splitting patterns arise from spin-spin coupling between adjacent protons.[6][7]

• Amino Protons (-NH₂): These protons typically appear as a broad singlet due to quadrupole broadening and exchange with residual water in the solvent.[8]

• Methylene Protons (-CH₂-): The methylene group is attached to the electron-withdrawing triazole ring, which deshields the protons, causing them to resonate at a relatively downfield position.[9]

• Triazole Protons: The chemical shifts of the triazole protons are characteristically found in the downfield region of the spectrum due to the aromatic and electron-deficient nature of the ring.[5][10] The presence of one or two signals will distinguish between different triazole isomers.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide complementary information on the carbon framework of the molecule. The predicted chemical shifts are summarized in Table 2.

Table 2: Predicted ¹³C NMR Spectral Data for 3-(Triazol-2-ylmethyl)aniline (in DMSO-d₆)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
C-1	~148 - 150	Attached to the amino group.
C-2	~115 - 117	Ortho to the amino group.
C-3	~138 - 140	Attached to the triazolylmethyl group.
C-4	~113 - 115	Para to the amino group.
C-5	~129 - 131	Meta to the amino group.
C-6	~112 - 114	Ortho to the amino group.
-CH₂-	~50 - 55	Methylene bridge carbon.
Triazole C	~140 - 155	The chemical shifts will be characteristic of the specific triazole isomer.

Rationale for Assignments:

• Aniline Ring Carbons: The chemical shifts are influenced by the substituents. The carbon attached to the nitrogen (C-1) will be significantly downfield. The carbons ortho and para to the amino group (C-2, C-6, and C-4) will be shifted upfield due to the electron-donating effect of the -NH₂ group.[4]

• Methylene Carbon (-CH₂-): This carbon will appear in the aliphatic region, shifted downfield by the adjacent nitrogen of the triazole ring.

• Triazole Carbons: The carbons of the triazole ring are in an electron-deficient environment and will resonate at downfield chemical shifts.[11]

Experimental Protocols

Acquiring high-quality NMR spectra is crucial for accurate structural elucidation. The following is a standardized protocol.

Sample Preparation

• Weighing: Accurately weigh 5-10 mg of 3-(Triazol-2-ylmethyl)aniline.

• Dissolution: Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry NMR tube.[4]

• Homogenization: Ensure the sample is fully dissolved by gentle vortexing or sonication.

NMR Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and sensitivity.

• ¹H NMR:

  • Acquire a standard one-dimensional proton spectrum.

  • Optimize the spectral width to cover the expected range of chemical shifts.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C spectrum.

  • A larger number of scans will be necessary due to the lower natural abundance and gyromagnetic ratio of the ¹³C nucleus.

• 2D NMR (for unambiguous assignment):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks, particularly within the aniline ring.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.[12]

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) ¹H-¹³C correlations, which is critical for assigning quaternary carbons and confirming the connectivity between the aniline, methylene, and triazole fragments.[12]

Visualization of Structural Analysis

Visual aids are indispensable for conceptualizing the relationships between NMR data and molecular structure.

Molecular Structure and Numbering

Caption: Molecular structure of 3-(Triazol-2-ylmethyl)aniline with atom numbering.

NMR Interpretation Workflow

Caption: Workflow for NMR-based structure elucidation.

Conclusion

The NMR spectral analysis of 3-(Triazol-2-ylmethyl)aniline is a multi-faceted process that relies on a solid understanding of fundamental NMR principles and the electronic effects of substituents. While this guide provides a detailed predictive framework, the definitive assignment of all proton and carbon signals necessitates the acquisition of high-resolution 1D and 2D NMR data. The outlined experimental protocols and interpretation strategies serve as a robust starting point for researchers working with this molecule and its analogues. The synergistic use of ¹H, ¹³C, COSY, HSQC, and HMBC experiments will undoubtedly lead to an unambiguous and complete structural characterization.

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A Comprehensive Technical Guide to Determining the Solubility Profile of 3-(Triazol-2-ylmethyl)aniline in Organic Solvents

Foreword: The Imperative of Solubility in Modern Drug Discovery

In the intricate landscape of pharmaceutical and chemical research, the journey of a molecule from a conceptual scaffold to a viable product is paved with critical physicochemical evaluations. Among these, solubility stands as a gatekeeper, dictating the feasibility of synthesis, the efficiency of purification, and the ultimate bioavailability of a drug candidate. 3-(Triazol-2-ylmethyl)aniline, a molecule featuring both an aromatic amine and a nitrogen-rich triazole heterocycle, represents a class of compounds with significant potential as building blocks in medicinal chemistry.[1][2][3] Understanding its behavior in various organic solvents is not merely an academic exercise; it is a fundamental prerequisite for its effective utilization. This guide provides researchers, scientists, and drug development professionals with a robust framework for systematically determining and interpreting the solubility profile of this compound, blending established theoretical principles with practical, field-proven experimental protocols.

Theoretical Framework: Predicting Solubility from Molecular Architecture

The principle of "like dissolves like" serves as our primary guidepost in predicting solubility.[4][5] This axiom suggests that a solute will dissolve best in a solvent that has a similar polarity. To apply this, we must first dissect the molecular structure of 3-(Triazol-2-ylmethyl)aniline.

The molecule is a composite of two key functionalities:

• The Aniline Moiety: The benzene ring and the attached aminomethyl group (-CH₂-Ph-NH₂) contribute a degree of non-polar, aromatic character. While the amine group can participate in hydrogen bonding, the bulky phenyl group reduces overall polarity compared to a simple aliphatic amine.[6][7]

• The 1,2,3-Triazole Ring: This five-membered heterocycle is inherently polar due to the presence of three nitrogen atoms. It possesses a significant dipole moment and the nitrogen atoms can act as hydrogen bond acceptors, a property known to enhance solubility in polar solvents.[8][9]

This duality—a somewhat non-polar aniline backbone fused to a polar triazole ring—suggests a nuanced solubility profile. We can anticipate moderate to good solubility in polar solvents, while solubility in purely non-polar solvents is likely to be limited.

Key Physicochemical Interactions Governing Solubility:

• Hydrogen Bonding: The aniline's amine group (-NH₂) can act as a hydrogen bond donor, while the nitrogen atoms on the triazole ring are excellent hydrogen bond acceptors.[9][10] Solvents capable of engaging in hydrogen bonding (e.g., alcohols like methanol and ethanol) are therefore predicted to be effective at solvating this molecule.

• Dipole-Dipole Interactions: Polar aprotic solvents, such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and Acetonitrile (ACN), possess strong dipoles. These will interact favorably with the polar triazole ring, contributing to dissolution.

• Van der Waals Forces: Non-polar solvents, like hexane and toluene, interact primarily through weaker London dispersion forces. While the aniline portion of the molecule can engage in these interactions, they are unlikely to be strong enough to overcome the crystal lattice energy of the solid compound, leading to poor solubility.

Experimental Protocol: Isothermal Equilibrium Solubility Determination

To move from prediction to quantification, a rigorous experimental approach is essential. The most common and reliable method for determining thermodynamic solubility is the isothermal equilibrium (or shake-flask) method.[11] This protocol is designed to be self-validating by ensuring that a true equilibrium is reached.

Core Principle: An excess of the solid compound is agitated in the solvent of interest at a constant temperature for a sufficient period to allow the concentration of the dissolved solute to reach its maximum, stable value (saturation). The resulting saturated solution is then filtered and the concentration of the solute is measured.

Step-by-Step Methodology

• Preparation of Vials:

  • Accurately weigh approximately 10-20 mg of 3-(Triazol-2-ylmethyl)aniline into several 4 mL glass vials. The exact mass should be recorded.

  • Causality: Using an excess of solid is crucial to ensure that the solution becomes saturated. If all the solid dissolves, the true solubility limit has not been reached, and the experiment for that solvent must be repeated with more solute.

• Solvent Addition:

  • Add a precise volume (e.g., 2.0 mL) of the chosen organic solvent to each vial.

  • Include a diverse range of solvents to build a comprehensive profile:

    • Polar Protic: Methanol, Ethanol

    • Polar Aprotic: Acetonitrile, DMSO, Ethyl Acetate

    • Non-Polar: Hexane, Toluene

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker or on a rotating wheel in a temperature-controlled environment (typically 25 °C for standard solubility measurements).

  • Agitate the samples for at least 24 to 48 hours.

  • Causality: Continuous agitation maximizes the surface area of the solid in contact with the solvent, accelerating the dissolution process. A long equilibration time is necessary to ensure the system reaches thermodynamic equilibrium. For some compounds, 72 hours may be required; preliminary time-to-equilibrium studies are recommended for novel compounds.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed for at least 2 hours in the same temperature-controlled environment. This allows the undissolved solid to settle.

  • Alternatively, centrifuge the vials at a moderate speed (e.g., 5000 rpm for 10 minutes) to pellet the excess solid.

  • Causality: This step is critical to ensure that no solid particles are transferred during the sampling of the supernatant, which would artificially inflate the measured concentration.

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the clear supernatant using a pipette.

  • Filter the aliquot through a 0.22 µm syringe filter (e.g., PTFE for organic solvents) into a clean, labeled analysis vial.

  • Causality: Filtration is a mandatory, self-validating step to remove any microscopic, suspended solid particles that could interfere with the analytical measurement.

  • Dilute the filtered sample with a known volume of a suitable mobile phase or solvent to bring the concentration within the linear range of the analytical instrument. The dilution factor must be precisely recorded.

• Quantification (Using HPLC as an Example):

  • Prepare a series of calibration standards of 3-(Triazol-2-ylmethyl)aniline of known concentrations.

  • Analyze the calibration standards using a validated High-Performance Liquid Chromatography (HPLC) method with a UV detector set to an appropriate wavelength for the analyte.

  • Generate a calibration curve by plotting the peak area against the concentration. The curve must have a correlation coefficient (R²) of >0.99 for trustworthiness.

  • Analyze the diluted samples from the solubility experiment.

  • Determine the concentration of the diluted sample from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by multiplying the measured concentration by the dilution factor.

  • Express the final solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Experimental Workflow Diagram

Caption: Workflow for Isothermal Equilibrium Solubility Determination.

Data Presentation and Interpretation

Quantitative solubility data should be presented in a clear, tabular format to facilitate comparison across different solvents. The table should include key solvent properties to aid in the interpretation of the results.

Table 1: Hypothetical Solubility Profile of 3-(Triazol-2-ylmethyl)aniline at 25 °C

Solvent	Solvent Class	Polarity Index	Dielectric Constant (ε)	Solubility (g/L)	Molar Solubility (mol/L)
Hexane	Non-Polar	0.1	1.88	< 0.1	< 0.0006
Toluene	Aromatic	2.4	2.38	1.5	0.0086
Ethyl Acetate	Polar Aprotic	4.4	6.02	25.0	0.1435
Acetonitrile	Polar Aprotic	5.8	37.5	75.0	0.4305
Ethanol	Polar Protic	5.2	24.5	150.0	0.8610
Methanol	Polar Protic	6.6	32.7	> 200.0	> 1.1480
DMSO	Polar Aprotic	7.2	46.7	> 200.0	> 1.1480

(Note: The data in this table are hypothetical and for illustrative purposes. They represent expected trends based on physicochemical principles.)

Interpreting the Results:

• Low Solubility in Non-Polar Solvents: As predicted, the solubility in hexane would be negligible. The strong intermolecular forces (hydrogen bonding and dipole interactions) within the crystal lattice of the solute are far stronger than the weak van der Waals forces offered by hexane.

• Moderate Solubility in Aromatic and Less Polar Solvents: Toluene might show slightly better solubility than hexane due to potential π-stacking interactions with the aniline ring. Ethyl acetate, with its moderate polarity, can act as a hydrogen bond acceptor, leading to a significant increase in solubility.

• High Solubility in Polar Solvents: The highest solubilities would be observed in polar solvents.

  • Polar Protic (Methanol, Ethanol): These solvents are exceptional because they can act as both hydrogen bond donors and acceptors, effectively breaking down the solute's crystal lattice and solvating both the triazole and aniline functionalities.

  • Polar Aprotic (Acetonitrile, DMSO): These solvents, particularly DMSO with its very high polarity, are excellent at solvating the polar triazole ring through strong dipole-dipole interactions.

Solubility-Polarity Relationship Diagram

Caption: Predicted Relationship Between Solvent Polarity and Solubility.

Conclusion

The solubility profile of 3-(Triazol-2-ylmethyl)aniline is governed by the interplay of its aromatic aniline core and its polar triazole heterocycle. While a precise, quantitative profile can only be established through rigorous experimental work, a strong predictive understanding can be achieved by analyzing the molecule's structure. The ability to form and accept hydrogen bonds, combined with a significant dipole moment, suggests poor solubility in non-polar media and excellent solubility in polar protic and aprotic solvents. The detailed isothermal equilibrium protocol provided in this guide offers a robust and reliable pathway for researchers to generate the high-quality, quantitative data needed to advance their research and development efforts, ensuring that this promising molecular scaffold can be effectively harnessed in synthesis, purification, and formulation.

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The Pharmacological Architecture of 3-(Triazol-2-ylmethyl)aniline Derivatives: Mechanisms, Targets, and Validation Protocols

Executive Summary & Structural Rationale

In modern medicinal chemistry, the 3-(triazol-2-ylmethyl)aniline scaffold has emerged as a highly privileged building block. Characterized by an electron-rich aniline ring, a flexible benzylic linker, and a polar, hydrogen-bond-capable triazole headgroup, this moiety is strategically deployed to optimize both binding thermodynamics and pharmacokinetic (PK) profiles.

From an application and assay development perspective, the incorporation of this specific functional group frequently dictates the transition of a molecule from a high-throughput screening "hit" to a viable clinical candidate. The triazole ring resists metabolic degradation (unlike standard amides or esters) while providing critical hydrogen-bond acceptors. This whitepaper dissects the dual primary mechanisms of action for derivatives of this compound: Vasopressin V1a Receptor Antagonism and HIV-1 Protease Inhibition , providing the underlying causality for their efficacy and the self-validating experimental protocols required to characterize them.

Mechanism I: Vasopressin V1a Receptor Antagonism

Target Overview and Causality

The Vasopressin 1a (V1a) receptor is a Gq/11-coupled G-protein coupled receptor (GPCR) heavily implicated in CNS disorders, dysmenorrhea, and cardiovascular pathophysiology. Derivatives such as PF-00738245 and ML389 utilize the 3-(triazol-2-ylmethyl)aniline core to achieve exquisite sub-nanomolar selectivity over related V2 receptors[1].

Mechanistically, the triazole nitrogen acts as a critical hydrogen bond acceptor within the transmembrane binding pocket. By occupying this orthosteric site, the derivative acts as a competitive antagonist, sterically occluding the binding of endogenous arginine vasopressin (AVP). This prevents the conformational shift required to exchange GDP for GTP on the Gq alpha subunit, thereby halting the downstream Phospholipase C (PLC) signaling cascade.

Signaling Pathway Visualization

Caption: V1a Receptor signaling cascade inhibited by 3-(Triazol-2-ylmethyl)aniline derivatives.

Experimental Protocol: FLIPR Calcium Mobilization Assay

To validate V1a antagonism, a real-time kinetic assay measuring intracellular calcium is required. The FLIPR (Fluorometric Imaging Plate Reader) assay is a self-validating system: the absence of signal upon antagonist addition confirms no agonistic activity, while the subsequent rightward shift of the AVP dose-response curve confirms competitive antagonism.

Step-by-Step Methodology:

• Cell Preparation: Seed AVPR1a-expressing CHO-K1 cells into 384-well black-wall, clear-bottom plates at 10,000 cells/well. Incubate overnight at 37°C, 5% CO2.

• Dye Loading: Remove media and add 20 µL/well of Fluo-4 AM calcium indicator dye (reconstituted in assay buffer: HBSS + 20 mM HEPES + 2.5 mM Probenecid to prevent dye extrusion). Incubate for 60 minutes at 37°C.

• Compound Addition (Antagonist Phase): Transfer plates to the FLIPR instrument. Add 10 µL of the 3-(triazol-2-ylmethyl)aniline derivative (serially diluted 10 µM to 0.1 nM). Record baseline fluorescence (Ex: 488 nm, Em: 525 nm) for 3 minutes. Causality: A flat baseline ensures the compound does not induce off-target calcium release.

• Agonist Challenge: Inject an EC80 concentration of AVP (previously determined via agonist dose-response). Read fluorescence continuously for 2 minutes.

• Data Analysis: Calculate the area under the curve (AUC) for the calcium transient. Plot the normalized AUC against the log of the antagonist concentration to derive the IC50​ and calculate the Kb​ using the modified Cheng-Prusoff equation.

Mechanism II: HIV-1 Protease Inhibition

Target Overview and Causality

In antiviral therapeutics, cyclic urea derivatives leverage the 3-(triazol-2-ylmethyl)aniline group to target the HIV-1 protease, an aspartyl protease responsible for cleaving viral polyproteins[2].

The HIV-1 protease active site is a C2​ -symmetric homodimer containing distinct hydrophobic pockets (P1/P1' and P2/P2'). The cyclic urea core acts as a transition-state mimic, hydrogen-bonding with the catalytic aspartates (Asp25/Asp25') and displacing a highly conserved structural water molecule (Water 301). The 3-(triazol-2-ylmethyl)aniline moiety extends into the P2/P2' subsites. The triazole ring provides a precise steric fit while simultaneously engaging in favorable dipole-dipole interactions with the enzyme backbone, driving binding affinity through massive entropic gains (due to water displacement) and enthalpic stabilization.

Binding Logic Visualization

Caption: Structural logic of HIV-1 Protease inhibition by cyclic urea triazole derivatives.

Experimental Protocol: FRET-Based Protease Cleavage Assay

To evaluate the inhibition kinetics of these derivatives, a continuous Fluorescence Resonance Energy Transfer (FRET) assay is utilized. This system is self-validating: the intact substrate is internally quenched, and fluorescence only increases upon specific proteolytic cleavage. Inhibitors lock the enzyme, preventing fluorescence generation.

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer (0.1 M sodium acetate, 1 M NaCl, 1 mM EDTA, 1 mM DTT, 10% DMSO, pH 4.7).

• Enzyme-Inhibitor Pre-incubation: Mix 10 nM recombinant HIV-1 protease with varying concentrations of the 3-(triazol-2-ylmethyl)aniline derivative in a 96-well black microplate. Incubate for 15 minutes at 37°C. Causality: Pre-incubation allows the inhibitor to reach binding equilibrium with the enzyme before substrate competition begins.

• Substrate Addition: Initiate the reaction by adding 2 µM of the FRET substrate (e.g., Dabcyl-Gaba-SQNYPIVQ-Edans).

• Kinetic Measurement: Immediately monitor the increase in fluorescence (Ex: 340 nm, Em: 490 nm) continuously for 10 minutes using a microplate reader.

• Data Analysis: Determine the initial velocity ( V0​ ) from the linear portion of the fluorescence-time curve. Use the Morrison equation for tight-binding inhibitors to calculate the apparent Ki​ , as these derivatives often exhibit sub-nanomolar affinities that violate standard Michaelis-Menten assumptions.

Quantitative Data Summary

The table below synthesizes the pharmacological profiles of key 3-(triazol-2-ylmethyl)aniline derivatives across their respective therapeutic targets.

Derivative Class	Primary Target	Mechanism of Action	IC50​ / Ki​ Range	Key Structural Role of Triazole Moiety
Piperidin-1-yl methanones (e.g., PF-00738245, ML389)	V1a Receptor	Competitive GPCR Antagonism	0.5 - 15 nM	Acts as a critical H-bond acceptor; enhances target selectivity over V2R and metabolic stability[1].
Cyclic Ureas (e.g., DMP analogs)	HIV-1 Protease	Transition-state Mimicry	10 - 100 nM	Occupies P2/P2' lipophilic pockets; displaces structural water, driving massive entropic gains[2].
Anilinomethylene Indolinones	Receptor Tyrosine Kinases	ATP-competitive Inhibition	50 - 500 nM	Modulates hinge-binding region interactions; improves solubility and cellular permeability[3].

Conclusion

The 3-(triazol-2-ylmethyl)aniline moiety is far more than a passive structural linker; it is an active pharmacophore that dictates target engagement. Whether acting as a steric wedge in the P2 pocket of the HIV-1 protease or as an orthosteric lock in the transmembrane domain of the V1a receptor, its physicochemical properties—specifically its balance of lipophilicity and hydrogen-bonding capacity—make it an indispensable tool in the medicinal chemist's arsenal. Future applications of this scaffold are currently expanding into the realm of targeted protein degradation (PROTACs), where its favorable PK properties can be leveraged to design highly efficient target-binding ligands.

References

• Optimization and characterization of an antagonist for vasopressin 1a (V1a)
• Nonsymmetric P2/P2' Cyclic Urea HIV Protease Inhibitors.
• WO2001027081A1 - 6-position substituted indoline, production and use thereof as a medicament Source: Google Patents URL

Sources

• 1. Optimization and characterization of an antagonist for vasopressin 1a (V1a) receptor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2001027081A1 - 6-position substituted indoline, production and use thereof as a medicament - Google Patents [patents.google.com]

Thermodynamic Stability of 3-(Triazol-2-ylmethyl)aniline: A Comprehensive Guide for Preclinical Formulation

Target Audience: Formulation Scientists, Preclinical Researchers, and Analytical Chemists Context: Alignment with ICH Q1A(R2) and PMDA (Japan) Stability Guidelines

Executive Summary

In modern drug design, understanding the intrinsic physical chemistry of intermediate building blocks is a prerequisite for robust API formulation. 3-(Triazol-2-ylmethyl)aniline (3-TMA) is a highly versatile pharmacophore. While the triazole ring imparts exceptional biological activity, the molecule's overall thermodynamic stability is dictated by the interplay between its rigid aromatic systems and its flexible methylene linker. This whitepaper provides an authoritative, causality-driven guide to profiling the thermodynamic stability of 3-TMA, utilizing self-validating thermal analysis workflows.

The Pharmacophore Context & Structural Thermodynamics

The structural architecture of 3-TMA consists of three distinct thermodynamic zones: the 1,2,3- or 1,2,4-triazole core, the methylene bridge, and the aniline moiety.

Triazole rings are isosteric to amides and exhibit strong dipole moments, allowing them to form robust hydrogen-bond networks critical for target binding 1. Consequently, 3-TMA and its derivatives are frequently utilized as foundational building blocks for advanced kinase inhibitors, such as substituted indolines targeting VEGFR, PDGFR, and cyclin/CDK complexes 2, 3.

From a thermodynamic perspective, the isolated triazole ring possesses a highly positive heat of formation, granting it exceptional intrinsic thermal stability (often stable up to 240°C–300°C) 4, 5. However, the methylene linker introduces a vulnerability. Under extreme thermal stress, triazole-aniline derivatives typically undergo a single-step degradation process dominated by first-order kinetics, initiated at this linker 6, 7.

Figure 1: Primary thermal degradation pathway of 3-TMA under inert conditions.

Self-Validating Analytical Workflows

To accurately predict the shelf-life and formulation compatibility of 3-TMA, we must employ a self-validating thermogravimetric (TGA) and differential scanning calorimetry (DSC) workflow.

Why "Self-Validating"? A standard TGA curve only shows mass loss. By coupling it simultaneously with DSC, the sharp endothermic melting peak observed on the DSC trace validates the crystalline purity of the sample before the subsequent TGA mass loss validates the degradation kinetics. If the melting endotherm is broad or absent, the sample is amorphous or impure, and the kinetic data extracted from the TGA will be artifactual.

Protocol: Simultaneous TGA/DSC Profiling

• Crucible Selection & Sample Mass: Weigh precisely 2.0 to 5.0 mg of 3-TMA into a hermetically sealed aluminum crucible with a 50 µm pinhole.

  • Causality: The low mass eliminates thermal lag across the sample bed. The pinhole allows for the controlled release of volatilized fragments (preventing crucible rupture) while maintaining a semi-equilibrated vapor pressure to accurately capture the melting transition.

• Atmospheric Control: Establish a high-purity Nitrogen ( N2​ ) purge at 50 mL/min.

  • Causality: The primary amine on the aniline ring is highly susceptible to auto-oxidation at elevated temperatures. Introducing oxygen would conflate structural thermal decomposition with oxidative degradation, artificially lowering the apparent activation energy ( Ea​ ).

• Thermal Ramping: Apply a dynamic heating rate of 10°C/min from 25°C to 500°C.

  • Causality: This specific rate provides the optimal mathematical balance between peak resolution (separating closely occurring thermal events) and sensor sensitivity (generating a sufficient heat flow signal).

• Data Extraction: Utilize the Freeman-Carroll method on the resulting TGA mass-loss curve to extract kinetic parameters.

Figure 2: Self-validating experimental workflow for thermodynamic parameter extraction.

Kinetic Parameter Synthesis (Freeman-Carroll Method)

The Freeman-Carroll method is the gold standard for evaluating the degradation of triazole derivatives because it allows for the simultaneous determination of the order of reaction ( n ) and activation energy ( Ea​ ) from a single dynamic heating curve 6.

Based on foundational thermal studies of structurally analogous 1,2,4-triazole-aniline derivatives, the thermodynamic degradation profile typically exhibits the following parameters 6, 7:

Thermodynamic Parameter	Symbol	Representative Value	Mechanistic Significance
Activation Energy	Ea​	~62.06 kJ/mol	The energy barrier required to initiate the cleavage of the methylene linker.
Enthalpy of Activation	ΔH#	-0.329 kJ/mol	Indicates the slightly exothermic nature of the transition state formation prior to bulk degradation.
Entropy of Activation	ΔS#	-103.33 J/K/mol	The highly negative magnitude establishes that the transition state is in a much more orderly state than the intact molecule 7.
Gibbs Free Energy	ΔG#	~61.36 kJ/mol	The total energy required to drive the non-spontaneous thermal degradation process.
Order of Reaction	n	~1.69	Suggests a complex, pseudo-first-order degradation mechanism dominated by the linker cleavage.

Conclusion & Best Practices

The thermodynamic stability of 3-(Triazol-2-ylmethyl)aniline is heavily dependent on protecting its methylene linker from extreme thermal stress and its aniline moiety from oxidative environments. When advancing 3-TMA-derived compounds through preclinical formulation, scientists must ensure that excipient blending and hot-melt extrusion (HME) processes do not exceed the onset temperature of linker cleavage. By adhering to the strict, inert-atmosphere TGA/DSC protocols outlined above, development teams can generate high-fidelity kinetic data that satisfies rigorous global regulatory standards.

References

• Godhani, D. R., et al. (2014). "Thermal study of synthesized 1,2,4-triazole compounds and their kinetic parameter evaluation." Journal of Chemical and Pharmaceutical Research (JOCPR). 6

• Godhani, D. R., et al. (2015). "Synthesis and thermal study of 1,2,4-triazole derivatives." Journal of Chemical and Pharmaceutical Research (JOCPR). 7

• Kuntsevich, A., et al. (2021). "Synthesis of Thermally Stable Energetic 1,2,3-Triazole Derivatives." ResearchGate. 4

• Wójtowicz, M., et al. (2023). "Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies." PMC. 1

• Zhang, J., et al. (2018). "Energetic metal–organic frameworks achieved from furazan and triazole ligands: synthesis, crystal structure, thermal stability and energetic performance." New Journal of Chemistry (RSC Publishing). 5

• Roth, G. J., et al. (2001). "WO2001027081A1 - 6-position substituted indoline, production and use thereof as a medicament." Google Patents. 2

• Roth, G. J., et al. (2002). "EP1224170B1 - 6-position substituted indoline, production and use thereof as a medicament." Google Patents. 3

Sources

• 1. Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2001027081A1 - 6-position substituted indoline, production and use thereof as a medicament - Google Patents [patents.google.com]
• 3. EP1224170B1 - 6-position substituted indoline, production and use thereof as a medicament - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Energetic metal–organic frameworks achieved from furazan and triazole ligands: synthesis, crystal structure, thermal stability and energetic performance - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. jocpr.com [jocpr.com]
• 7. jocpr.com [jocpr.com]

Technical Whitepaper: Physicochemical Profiling and HRMS Characterization of 3-(Triazol-2-ylmethyl)aniline

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Discovery Scientists Document Type: In-Depth Technical Guide & Protocol Standard

Executive Summary & Structural Significance

As a Senior Application Scientist, I frequently evaluate bifunctional building blocks that serve as the architectural foundation for complex active pharmaceutical ingredients (APIs). 3-(Triazol-2-ylmethyl)aniline is a prime example of such a critical intermediate. Structurally, it bridges a highly reactive aniline moiety—an excellent nucleophile for amide or urea coupling—with a metabolically robust 1,2,3-triazole ring.

In modern drug discovery, this specific scaffold is heavily utilized in the synthesis of advanced therapeutics, particularly in the development of substituted indolinones. These derivatives act as potent inhibitors of receptor tyrosine kinases (e.g., VEGFR2, PDGFR) and cyclin-dependent kinases (CDKs), which are vital targets in oncology [[1]](), . Accurately characterizing this precursor is paramount; any ambiguity in its mass profile can lead to cascading errors in downstream synthetic validation.

Physicochemical Parameters: Molecular Weight vs. Exact Mass

A common pitfall in early-stage drug development is conflating average molecular weight with monoisotopic exact mass. While both describe the mass of the molecule, their applications are strictly bifurcated:

• Average Molecular Weight (174.207 g/mol ): Calculated using the weighted average of all naturally occurring isotopes. This value is exclusively used for macroscopic stoichiometric calculations (e.g., weighing out reagents for a Buchwald-Hartwig coupling) .

• Monoisotopic Exact Mass (174.09055 Da): Calculated using the mass of the most abundant, stable isotope of each element (e.g., ^12C = 12.000000, ^1H = 1.007825, ^14N = 14.003074). In High-Resolution Mass Spectrometry (HRMS) utilizing Orbitrap or Time-of-Flight (TOF) analyzers, this is the definitive parameter for unambiguous molecular identification .

Table 1: Quantitative Mass Data for 3-(Triazol-2-ylmethyl)aniline

Parameter	Value	Analytical / Clinical Relevance
Molecular Formula	C9H10N4	Defines the elemental composition for isotopic distribution modeling.
Molecular Weight	174.207 g/mol	Utilized for bulk synthesis and molarity calculations.
Monoisotopic Exact Mass	174.09055 Da	The core metric for HRMS identification and mass defect analysis.
[M+H]+ Exact m/z	175.0978 Da	Primary target ion in Positive Electrospray Ionization (ESI+).
[M+Na]+ Exact m/z	197.0803 Da	Secondary confirmation adduct often observed in LC-MS workflows.

Mass Spectrometry & Fragmentation Causality

To confidently identify 3-(Triazol-2-ylmethyl)aniline, we must understand its behavior in the gas phase. During Positive Electrospray Ionization (ESI+) , the primary amine of the aniline moiety acts as a strong gas-phase base. It readily accepts a proton ( H+ mass = 1.007276 Da), yielding the [M+H]+ precursor ion at m/z 175.0978 .

When subjected to Collision-Induced Dissociation (CID) , the molecule exhibits a highly predictable, causality-driven fragmentation pattern. The weakest bond in the system is the C–N bond connecting the methylene bridge to the triazole ring. Cleavage at this site results in the neutral elimination of the triazole moiety (C2H3N3, 69.0327 Da). The remaining charge is retained by the resonance-stabilized aminobenzyl cation, yielding a dominant product ion at m/z 106.0651 .

Fig 1: CID fragmentation pathway of protonated 3-(Triazol-2-ylmethyl)aniline.

Experimental Protocol: Self-Validating LC-HRMS Workflow

Trustworthiness in analytical chemistry requires protocols that are inherently self-validating. The following UHPLC-HRMS methodology is designed to confirm the exact mass of 3-(Triazol-2-ylmethyl)aniline while incorporating internal checks to rule out systemic artifacts (e.g., carryover, calibration drift).

Step-by-Step Methodology

Step 1: Sample Preparation & Internal Calibration

• Action: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Methanol. Dilute to a working concentration of 1 µg/mL using 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

• Causality: Formic acid acts as an essential proton source. By lowering the pH below the pKa of the aniline group, we force the molecule into its ionized state before it enters the ESI source, maximizing the[M+H]+ signal intensity.

Step 2: UHPLC Separation

• Action: Inject 2 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Run a rapid gradient from 5% to 95% Acetonitrile (with 0.1% Formic acid) over 5 minutes.

• Causality: The basic nature of the triazole and aniline nitrogens makes the compound highly polar under acidic conditions. A rapid organic gradient ensures sharp peak focusing and prevents band broadening.

Step 3: HRMS Acquisition (Orbitrap/TOF)

• Action: Operate in ESI+ mode with a mass range of m/z 50 to 500. Set the mass resolving power to >70,000 (at m/z 200).

• Causality: High resolving power is non-negotiable. It is required to separate the target [M+H]+ (m/z 175.0978) from isobaric background matrix interferences that could otherwise skew the mass accuracy.

Step 4: Data Processing & System Self-Validation

• Action: Extract the ion chromatogram (EIC) for m/z 175.0978 using a narrow mass tolerance window of ± 3 ppm.

• Self-Validation Check: Evaluate the isotopic pattern. The M+1 peak (m/z 176.1011) must be approximately 11.2% of the monoisotopic peak intensity. This specific ratio is driven by the natural abundance of the 9 Carbon atoms (~9.7%) and 4 Nitrogen atoms (~1.5%). If the mass error exceeds 3 ppm or the isotopic ratio deviates significantly, the system fails validation, indicating that the mass spectrometer requires immediate recalibration.

Fig 2: Self-validating LC-HRMS analytical workflow for exact mass confirmation.

Conclusion

The rigorous physicochemical profiling of 3-(Triazol-2-ylmethyl)aniline—differentiating its bulk molecular weight (174.207 g/mol ) from its monoisotopic exact mass (174.09055 Da)—is a foundational requirement for modern drug synthesis. By employing causality-driven, self-validating HRMS protocols, researchers can ensure the absolute integrity of their starting materials before committing them to complex, multi-step syntheses of targeted kinase inhibitors.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for Formula C9H10N4". PubChem Database. URL:[Link]

• Roth, G. et al. "6-position substituted indoline, production and use thereof as a medicament". Google Patents (EP1224170B1).
• Roth, G. et al. "6-position substituted indoline, production and use thereof as a medicament". Google Patents (WO2001027081A1).

Sources

• 1. EP1224170B1 - 6-position substituted indoline, production and use thereof as a medicament - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 3-(Triazol-ylmethyl)aniline Derivatives

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Focus: Mechanistic rationale, step-by-step synthesis, and purification strategies for 3-(triazol-ylmethyl)anilines (including 1,2,3-triazol-2-yl and 1,2,4-triazol-1-yl isomers).

Introduction & Mechanistic Rationale

3-(Triazol-ylmethyl)aniline and its regioisomers are highly versatile building blocks in medicinal chemistry. The primary amino group on the aniline ring serves as a robust handle for downstream chemical transformations, including N-acylation, N-sulfonylation, and reductive amination, which are critical for structure-activity relationship (SAR) studies and the synthesis of kinase inhibitors[1].

Direct amination or direct benzylic triazolylation of unactivated aromatic systems often yields poor regioselectivity and low conversion rates. Therefore, the most reliable and self-validating synthetic route employs a convergent, two-step sequence[2]:

• Nucleophilic Substitution (S_N2): Alkylation of the desired triazole (e.g., 1H-1,2,3-triazole or 1H-1,2,4-triazole) with 3-nitrobenzyl bromide.

• Reduction: Catalytic hydrogenation or chemical reduction of the intermediate nitro group to yield the primary aniline.

This approach ensures strict control over the benzylic position and prevents unwanted side reactions at the aniline amine, which is only unmasked in the final step.

Workflow for the two-step synthesis of 3-(Triazol-ylmethyl)aniline.

Experimental Methodologies

Step 1: Synthesis of 1-(3-Nitrobenzyl)-triazole Intermediate

Objective: Form the C-N bond via S_N2 displacement of the benzylic bromide.

Reagents:

• 3-Nitrobenzyl bromide (1.0 equiv)

• Triazole (1.1 equiv)

• Potassium carbonate ( K2​CO3​ , anhydrous) (2.0 equiv)

• N,N-Dimethylformamide (DMF, anhydrous)

Protocol:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the triazole (1.1 equiv) in anhydrous DMF (approx. 5 mL/mmol).

• Deprotonation: Add anhydrous K2​CO3​ (2.0 equiv) to the solution. Stir the suspension at room temperature for 30 minutes. Causality: K2​CO3​ deprotonates the triazole, significantly enhancing its nucleophilicity for the subsequent S_N2 attack.

• Alkylation: Cool the mixture to 0 °C in an ice bath. Add 3-nitrobenzyl bromide (1.0 equiv) portion-wise or dropwise as a solution in a minimal amount of DMF.

• Reaction: Remove the ice bath and heat the reaction mixture to 80 °C for 4–6 hours. Monitor progression via TLC (Hexane:EtOAc 1:1).

• Work-up: Cool the mixture to room temperature and quench by pouring into ice-cold deionized water. Extract the aqueous phase with Ethyl Acetate (3 x 20 mL/mmol).

• Washing: Wash the combined organic layers with water (3x) to remove residual DMF and unreacted triazole[2], followed by a final wash with saturated brine.

• Drying & Concentration: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to afford the crude nitro intermediate.

Step 2: Reduction to 3-(Triazol-ylmethyl)aniline

Objective: Chemoselectively reduce the nitro group to a primary amine without cleaving the benzylic C-N bond.

Reagents:

• 1-(3-Nitrobenzyl)-triazole intermediate (1.0 equiv)

• Palladium on Carbon (10% Pd/C) (0.1 equiv by weight)

• Hydrogen gas ( H2​ )

• Ethanol (Absolute)

Protocol:

• Dissolution: Dissolve the crude nitro intermediate in absolute ethanol (10 mL/mmol) in a flask suitable for hydrogenation.

• Catalyst Addition: Safety Note: Pd/C is highly pyrophoric when dry. Flush the flask with inert gas (Argon or Nitrogen). Carefully add the 10% Pd/C catalyst.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas via a balloon or Parr shaker (1 atm). Stir vigorously at room temperature for 12 hours.

• Monitoring: Confirm the complete disappearance of the nitro intermediate via TLC or LC-MS.

• Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with excess ethanol.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude 3-(triazol-ylmethyl)aniline.

Quantitative Data & Characterization

The following table summarizes the expected physicochemical properties and analytical checkpoints for the synthesis workflow, utilizing data typical for this class of isomers[2].

Compound	Molecular Weight ( g/mol )	Expected State	Solubility Profile	TLC Rf​ (Hex:EtOAc 1:1)
3-Nitrobenzyl bromide	216.03	Solid (58-59°C)	Soluble in DCM, hot EtOH. Insoluble in water.	~0.8
Triazole	69.07	Solid	Very soluble in water/alcohols.	~0.1 (Streak)
Nitro-Intermediate	204.19	Solid/Oil	Soluble in EtOAc, DCM. Insoluble in water.	~0.5
Target Aniline Product	174.20	Solid (~102°C)	Soluble in MeOH, EtOH, EtOAc. Sparingly in water.	~0.2 - 0.3

Troubleshooting & Purification Strategies

Achieving high purity (>95%) is critical for downstream applications like N-sulfonylation or N-acylation[1]. If TLC indicates the presence of impurities after Step 2, apply the following validated purification strategies[2]:

• Removing Unreacted Triazole: Triazole is highly water-soluble. If carried over, dissolve the crude product in EtOAc and perform rigorous aqueous washes (3 x 50 mL deionized water per 100 mL organic phase).

• Removing Unreacted 3-Nitrobenzyl Bromide: If Step 1 did not reach completion, the unreacted bromide will carry through. This is best removed via Silica Gel Column Chromatography. Pack the column in Hexanes and elute with a gradient of Hexane to Ethyl Acetate. The less polar bromide will elute significantly earlier than the target aniline.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

3-(Triazol-2-ylmethyl)aniline as a building block in organic synthesis

Application Note: 3-(Triazol-ylmethyl)aniline as a Strategic Building Block in Advanced Therapeutics

Executive Summary & Structural Rationale

In modern medicinal chemistry, the design of targeted therapeutics—ranging from kinase inhibitors to GPCR antagonists—relies heavily on privileged building blocks that offer both synthetic versatility and favorable physicochemical properties. 3-(Triazol-ylmethyl)aniline (including its specific isomers such as 3-(1H-1,2,4-triazol-1-ylmethyl)aniline, CAS: 127988-22-1) has emerged as a critical scaffold in drug discovery[1].

The structural logic of this molecule is bipartite:

• The Aniline Moiety: Provides a highly reactive nucleophilic handle. The primary amine is primed for N-acylation, N-sulfonylation, diazotization, and Buchwald-Hartwig cross-coupling[1]. This allows for rapid library generation and late-stage functionalization.

• The Triazol-ylmethyl Motif: The methylene linker provides essential conformational flexibility, allowing the molecule to navigate complex binding pockets. The triazole ring itself acts as a robust bioisostere for amides and phenyl rings. It provides strong hydrogen-bond accepting capabilities (critical for interacting with the hinge region of kinases) and improves the overall aqueous solubility and metabolic stability of the resulting drug candidates[2][3].

This building block has been successfully integrated into the synthesis of 6-substituted indolinones for receptor-tyrosine kinase inhibition[2], cyclic urea analogs for HIV protease inhibition[3], and potent vasopressin V1a receptor antagonists[4].

Upstream Synthesis & Purification Logic

Before utilizing 3-(triazol-ylmethyl)aniline in downstream coupling, it is crucial to understand its upstream synthesis to anticipate and mitigate impurity profiles. The synthesis typically proceeds via an SN​2 alkylation of 1,2,4-triazole (or 1,2,3-triazole) with 3-nitrobenzyl bromide, followed by the catalytic reduction of the nitro group to the primary amine[5].

The Causality of Purification: A common failure point in downstream transition-metal-catalyzed reactions (like the Buchwald-Hartwig amination) is catalyst poisoning by unreacted 1,2,4-triazole carried over from the first synthetic step. Because 1,2,4-triazole is highly water-soluble while the target aniline is only sparingly so, an optimized aqueous wash protocol is mandatory before utilizing the building block[5].

Workflow: Synthesis and critical purification path for 3-(triazol-ylmethyl)aniline.

Experimental Protocols: Functionalization & Coupling

The following protocols are designed as self-validating systems. By observing specific physical changes (e.g., color shifts, precipitation), the scientist can confirm the reaction trajectory without immediately relying on LC-MS.

Protocol A: Buchwald-Hartwig Cross-Coupling (Kinase Inhibitor Scaffold)

This protocol details the coupling of 3-(triazol-ylmethyl)aniline with a heteroaryl chloride (e.g., a substituted pyrimidine) to form a diarylamine, a prevalent motif in kinase inhibitors[2].

Mechanistic Rationale: We utilize Pd2​(dba)3​ as the palladium source and Xantphos as the ligand. Xantphos has a wide bite angle, which promotes the reductive elimination step, favoring C-N bond formation over competing β -hydride elimination. Cs2​CO3​ is selected as the base because its mild nature prevents the degradation of sensitive functional groups on the triazole ring.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the heteroaryl chloride (1.0 equiv, 1.0 mmol), 3-(triazol-ylmethyl)aniline (1.2 equiv, 1.2 mmol), Pd2​(dba)3​ (0.05 equiv, 5 mol%), Xantphos (0.10 equiv, 10 mol%), and anhydrous Cs2​CO3​ (2.0 equiv, 2.0 mmol).

• Degassing (Critical Step): Seal the flask with a rubber septum. Evacuate the flask and backfill with ultra-pure Argon. Repeat this cycle three times. Causality: Palladium(0) is highly susceptible to oxidation; residual oxygen will irreversibly poison the catalytic cycle.

• Solvent Addition: Add anhydrous 1,4-dioxane (10 mL) via syringe. 1,4-dioxane is chosen for its high boiling point and ability to solubilize both the organic substrates and the inorganic base at elevated temperatures.

• Reaction Execution: Heat the mixture to 100 °C in a pre-heated oil bath for 12–16 hours. Self-Validation: The solution will transition from a dark purple/red (due to Pd2​(dba)3​ ) to a clear yellow/orange, indicating the formation of the active Pd-Xantphos complex.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (30 mL) and filter through a pad of Celite to remove the palladium black and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Dichloromethane/Methanol gradient) to yield the pure diarylamine.

Protocol B: N-Acylation (Amide Library Generation)

For the generation of structure-activity relationship (SAR) libraries, N-acylation is the most robust method to introduce diverse R-groups[1].

Mechanistic Rationale: We employ HATU as the coupling reagent alongside DIPEA. HATU rapidly converts the carboxylic acid into a highly reactive HOAt ester. The aniline then attacks this ester to form the amide bond. DIPEA acts as a non-nucleophilic base to deprotonate the carboxylic acid and neutralize the generated protons.

Step-by-Step Methodology:

• Activation: In a round-bottom flask, dissolve the desired carboxylic acid (1.1 equiv, 1.1 mmol) and HATU (1.2 equiv, 1.2 mmol) in anhydrous DMF (5 mL). Add DIPEA (3.0 equiv, 3.0 mmol). Stir at room temperature for 15 minutes. Self-Validation: A slight yellowing of the solution indicates the formation of the active HOAt ester.

• Coupling: Add a solution of 3-(triazol-ylmethyl)aniline (1.0 equiv, 1.0 mmol) in DMF (2 mL) dropwise to the activated acid mixture.

• Reaction Execution: Stir the reaction mixture at room temperature for 2–4 hours. Monitor the disappearance of the aniline via TLC (EtOAc/Hexane 1:1, UV active, Rf​≈0.3 ).

• Workup & Precipitation: Pour the reaction mixture into vigorously stirring ice-cold water (50 mL). Causality: DMF is highly miscible with water, while the resulting amide product is typically hydrophobic. This causes the product to crash out as a solid precipitate.

• Isolation: Collect the precipitate via vacuum filtration. Wash the filter cake sequentially with cold water (2 x 10 mL), saturated NaHCO3​ (10 mL), and 1M HCl (10 mL) to remove unreacted acid, base, and HATU byproducts. Dry under high vacuum.

Quantitative Data & Reaction Metrics

The following table summarizes the expected quantitative metrics and physicochemical properties associated with the functionalization of 3-(triazol-ylmethyl)aniline.

Reaction Type	Reagents / Catalyst	Optimal Solvent	Temp (°C)	Time (h)	Expected Yield (%)	Primary Byproducts to Monitor
Buchwald-Hartwig	Pd2​(dba)3​ , Xantphos, Cs2​CO3​	1,4-Dioxane	100	12 - 16	65 - 85%	Dehalogenated starting material, Pd-black
N-Acylation	HATU, DIPEA	DMF or DCM	25	2 - 4	80 - 95%	Tetramethylurea (from HATU degradation)
N-Sulfonylation	R−SO2​Cl , Pyridine or NEt3​	DCM	0 to 25	4 - 8	70 - 90%	Sulfonic acid (hydrolysis of sulfonyl chloride)
Azo Coupling	NaNO2​ , HCl, then Ar-H	Water / EtOH	0 to 5	1 - 2	50 - 75%	Phenol derivatives (from diazonium hydrolysis)

Pharmacological Application Workflow

The versatility of 3-(triazol-ylmethyl)aniline allows it to be diverged into multiple therapeutic pipelines. The diagram below maps the functionalization pathways to their respective pharmacological targets.

Workflow: Divergent pharmacological applications of 3-(triazol-ylmethyl)aniline derivatives.

References

• EP1224170B1 - 6-position substituted indoline, production and use thereof as a medicament. Google Patents.

• Nonsymmetric P2/P2' Cyclic Urea HIV Protease Inhibitors. Structure−Activity Relationship, Bioavailability, and Resistance Profile of Monoindazole-Substituted P2 Analogues. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• Optimization and characterization of an antagonist for vasopressin 1a (V1a) receptor. NCBI. Available at:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Optimization and characterization of an antagonist for vasopressin 1a (V1a) receptor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Cross-coupling reactions utilizing 3-(Triazol-2-ylmethyl)aniline

[label="1. Reagent Prep\nDry Substrates & Sieves", fillcolor="#4285F4", font

Mechanistic divergence in Pd-catalyzed amination based on ligand steric bulk.

Experimental Protocols

Both protocols are designed as self-validating systems. The inclusion of internal standards and specific TLC/LC-MS checkpoints ensures that the causality of any failure (e.g., moisture contamination, inactive catalyst) can be immediately diagnosed.

Protocol A: Palladium-Catalyzed Buchwald-Hartwig Amination

Objective: High-yield C-N coupling of 3-(Triazol-2-ylmethyl)aniline with aryl chlorides. Causality Check: We utilize BrettPhos Pd G3 precatalyst. Unlike Pd₂(dba)₃, the G3 precatalyst rapidly activates under mildly basic conditions to form the active monoligated Pd(0) species, bypassing the formation of unreactive Pd aggregates[1].

Step-by-Step Methodology:

• Preparation (Glovebox/Schlenk Line): To an oven-dried 20 mL vial equipped with a magnetic stir bar, add 3-(Triazol-2-ylmethyl)aniline (1.0 mmol, 1.0 equiv), the aryl chloride (1.1 mmol, 1.1 equiv), and NaOtBu (1.4 mmol, 1.4 equiv).

• Catalyst Assembly: Add BrettPhos Pd G3 (0.02 mmol, 2 mol%) and BrettPhos ligand (0.024 mmol, 2.4 mol%). Self-Validation: The slight excess of ligand prevents the formation of inactive Pd black.

• Solvent Addition: Evacuate and backfill the vial with N₂ three times. Add anhydrous 1,4-dioxane (5.0 mL) via syringe.

• Reaction: Seal the vial and heat to 100 °C in a pre-heated reaction block for 2-4 hours. Checkpoint: Monitor via LC-MS. The disappearance of the aniline peak (M+H) confirms complete conversion.

• Workup: Cool to room temperature, dilute with EtOAc (10 mL), and filter through a short pad of Celite to remove Pd residues and inorganic salts.

• Purification: Concentrate the filtrate in vacuo and purify via flash column chromatography (Hexanes/EtOAc gradient) to yield the pure diarylamine.

Protocol B: Copper-Catalyzed Chan-Lam Coupling

Objective: Mild, room-temperature C-N coupling using arylboronic acids. Causality Check: Anilines are notoriously poor nucleophiles in Chan-Lam couplings[2]. To overcome this, Triethylamine (Et₃N) is employed not just as a base, but as a coordinating ligand that breaks up the inactive copper paddlewheel complex, accelerating the oxidation of Cu(I) to the active Cu(II) species[2][3].

Step-by-Step Methodology:

• Reagent Mixing: In a 50 mL round-bottom flask open to the air, dissolve 3-(Triazol-2-ylmethyl)aniline (1.0 mmol, 1.0 equiv) and the arylboronic acid (2.0 mmol, 2.0 equiv) in dichloromethane (DCM, 10 mL).

• Catalyst & Base Addition: Add Cu(OAc)₂ (0.1 mmol, 10 mol%), Et₃N (2.0 mmol, 2.0 equiv), and 4Å molecular sieves (500 mg). Self-Validation: Molecular sieves sequester water generated during the reaction, preventing the competitive formation of phenol byproducts[4].

• Reaction: Stir vigorously at room temperature for 12-24 hours. The reaction must remain open to the atmosphere (or under an O₂ balloon) as oxygen is the terminal oxidant[5].

• Monitoring: Check progress via TLC. The reaction mixture will transition from blue to green/brown as the Cu(II)/Cu(I) catalytic cycle progresses.

• Workup & Purification: Filter the mixture through Celite, wash with DCM, concentrate, and purify via silica gel chromatography.

Experimental Workflow Visualization

Standardized workflow for the cross-coupling of heterocyclic anilines.

References

• Buchwald Ligands Review | Entegris |6

• Chan-Lam Coupling | Organic Chemistry Portal | 5

• Electrochemically Enabled Chan–Lam Couplings of Aryl Boronic Acids and Anilines | Organic Letters (ACS) |2

• Optimization of Buchwald-Hartwig Amination Conditions | Benchchem |1

• Advances in Carbon–Element Bond Construction under Chan–Lam Cross-Coupling Conditions | Thieme |3

• Mechanistic Development and Recent Applications of the Chan-Lam Amination | SciSpace | 4

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions | NIH | 7

• Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination | ACS Omega | 8

• Catalyst Poisoning by Amine Coordination | Evitachem | 9

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• 5. Chan-Lam Coupling [organic-chemistry.org]
• 6. entegris.com [entegris.com]
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• 9. evitachem.com [evitachem.com]

Catalytic Applications of 3-(Triazol-2-ylmethyl)aniline Ligands: A Technical Guide for Researchers

Authored by: Gemini, Senior Application Scientist

Introduction: The Emergence of Hybrid N-Donor Ligands in Catalysis

In the landscape of modern catalysis, the design of ancillary ligands that can fine-tune the electronic and steric properties of a metal center is paramount for achieving high efficiency, selectivity, and substrate scope.[][2] Among the vast array of ligand architectures, those incorporating nitrogen-based donor atoms have proven to be particularly versatile.[] The 3-(Triazol-2-ylmethyl)aniline scaffold represents a compelling class of bidentate N,N-donor ligands, offering a unique combination of a π-acidic triazole ring and a σ-donating aniline moiety. This electronic dichotomy allows for nuanced modulation of the catalytic activity of transition metals such as palladium, copper, and rhodium.[3][4]

The triazole group, readily accessible through "click" chemistry, provides a robust and sterically tunable coordination site.[3][5] Concurrently, the aniline fragment can be extensively modified at the aromatic ring, enabling precise control over the ligand's electronic properties and, by extension, the reactivity of the metal complex.[6] This guide provides an in-depth exploration of the synthesis, coordination chemistry, and catalytic applications of 3-(Triazol-2-ylmethyl)aniline ligands, complete with detailed protocols for their use in key organic transformations.

Ligand Synthesis: A Modular Approach

The synthesis of 3-(Triazol-2-ylmethyl)aniline ligands is typically achieved through a straightforward nucleophilic substitution reaction between a halo-substituted aniline derivative and a triazole salt. This modular approach allows for the generation of a library of ligands with diverse steric and electronic profiles.

General Protocol for the Synthesis of 3-(Triazol-2-ylmethyl)aniline

This protocol describes the synthesis of the parent ligand, which can be adapted for substituted analogues.

Reagents and Materials:

• 3-Aminobenzyl chloride hydrochloride

• 1H-1,2,4-Triazole

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Magnetic stirrer and stir bar

• Round-bottom flasks

• Septa and needles for inert atmosphere techniques

• Silica gel for column chromatography

Procedure:

• Preparation of the Triazole Anion: In a flame-dried, two-neck round-bottom flask under an argon atmosphere, suspend sodium hydride (1.2 eq.) in anhydrous DMF. To this suspension, add a solution of 1H-1,2,4-triazole (1.0 eq.) in anhydrous DMF dropwise at 0 °C. Allow the mixture to stir at room temperature for 1 hour, or until hydrogen evolution ceases.

• N-Alkylation: To the resulting solution of the triazole anion, add a solution of 3-aminobenzyl chloride hydrochloride (1.1 eq.) in anhydrous DMF dropwise at 0 °C.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by the slow addition of water at 0 °C. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate. Filter the solution and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 3-(Triazol-2-ylmethyl)aniline ligand.

Caption: Synthetic scheme for 3-(Triazol-2-ylmethyl)aniline.

Application in Catalysis: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Palladium-catalyzed cross-coupling reactions are cornerstone transformations in modern organic synthesis. The performance of these reactions is highly dependent on the nature of the ligand coordinated to the palladium center.[7] 3-(Triazol-2-ylmethyl)aniline ligands have shown promise in this arena, particularly in the Suzuki-Miyaura coupling of aryl halides with boronic acids.[8]

Application Note: Suzuki-Miyaura Coupling of Aryl Chlorides

The use of [(NHC)PdCl2(aniline)] complexes has demonstrated high efficacy in the Suzuki-Miyaura cross-coupling of a variety of substrates, including challenging starting materials like amides and esters.[6] The electronic properties of the aniline-derived ligand can be fine-tuned to optimize catalytic activity.

Protocol: Suzuki-Miyaura Coupling of 4-Chlorotoluene with Phenylboronic Acid

Reagents and Materials:

• 4-Chlorotoluene (1.0 mmol, 1.0 eq.)

• Phenylboronic acid (1.2 mmol, 1.2 eq.)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• 3-(Triazol-2-ylmethyl)aniline (0.04 mmol, 4 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 eq.)

• Anhydrous, degassed toluene/water (10:1 mixture, 5 mL)

• Magnetic stir bar

• Schlenk tube or microwave vial

Procedure:

• Catalyst Preparation (in situ): In a Schlenk tube under an argon atmosphere, add Pd(OAc)₂ and the 3-(Triazol-2-ylmethyl)aniline ligand.

• Reagent Addition: To the same tube, add 4-chlorotoluene, phenylboronic acid, and potassium carbonate.

• Solvent Addition: Add the degassed toluene/water solvent mixture via syringe.

• Reaction: Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring for 12 hours.

• Work-up and Analysis: After cooling to room temperature, quench the reaction with water and extract with ethyl acetate. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated. The product yield can be determined by gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy using an internal standard.

Entry	Aryl Halide	Boronic Acid	Yield (%)
1	4-Chlorotoluene	Phenylboronic acid	>95
2	4-Bromoanisole	4-Methylphenylboronic acid	>98
3	1-Chloro-4-nitrobenzene	2-Thiopheneboronic acid	92

Table 1: Representative yields for the Suzuki-Miyaura cross-coupling reaction using a Pd(OAc)₂/3-(Triazol-2-ylmethyl)aniline catalytic system. Data is illustrative and based on typical performance of similar N,N-donor ligands.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Application in Catalysis: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), the quintessential "click" reaction, is a powerful tool for forging carbon-heteroatom bonds with high efficiency and regioselectivity.[3][9] The stability and activity of the Cu(I) catalyst are greatly enhanced by the use of ancillary ligands. Tris(triazolylmethyl)amine ligands are particularly effective in this regard.[9] The 3-(Triazol-2-ylmethyl)aniline scaffold provides a bidentate coordination environment that can stabilize the active copper species.

Application Note: CuAAC in Bioconjugation

The biocompatibility of CuAAC is a critical consideration in bioconjugation applications. Ligands such as tris(triazolylmethyl)amines have been shown to protect the Cu(I) catalyst from oxidation and disproportionation, thereby minimizing cellular toxicity.[10][11] The 3-(Triazol-2-ylmethyl)aniline ligand is expected to confer similar benefits.

Protocol: Synthesis of a 1,4-Disubstituted Triazole

Reagents and Materials:

• Benzyl azide (1.0 mmol, 1.0 eq.)

• Phenylacetylene (1.1 mmol, 1.1 eq.)

• Copper(I) iodide (CuI) (0.05 mmol, 5 mol%)

• 3-(Triazol-2-ylmethyl)aniline (0.10 mmol, 10 mol%)

• tert-Butanol/water (1:1 mixture, 5 mL)

• Magnetic stir bar

• Round-bottom flask

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve benzyl azide and phenylacetylene in the t-butanol/water mixture.

• Catalyst Addition: To this solution, add 3-(Triazol-2-ylmethyl)aniline followed by CuI.

• Reaction: Stir the reaction mixture at room temperature for 6-12 hours. The reaction progress can be monitored by TLC.

• Work-up and Purification: Upon completion, dilute the reaction mixture with water and extract with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product can be purified by recrystallization or silica gel chromatography to yield the pure 1,4-disubstituted triazole.

Caption: Experimental workflow for CuAAC reaction.

Conclusion and Future Outlook

The 3-(Triazol-2-ylmethyl)aniline ligand scaffold offers a versatile and tunable platform for the development of novel catalysts. Its modular synthesis and unique electronic properties make it a valuable tool for a wide range of organic transformations. Further exploration of this ligand class, including the synthesis of chiral derivatives for asymmetric catalysis, holds significant promise for advancing the frontiers of chemical synthesis. The protocols and insights provided in this guide are intended to serve as a practical resource for researchers and drug development professionals seeking to leverage the catalytic potential of these innovative ligands.

References

• D. D. V. D. I. Click' cycloaddition catalysts: copper(i) and copper(ii) tris(triazolylmethyl)amine complexes. Chemical Communications (RSC Publishing). Available at: [Link]

• Glaser, F. T., & Gschwind, R. M. (2018). Rhodium-catalyzed cascade reactions of triazoles with organoselenium compounds – a combined experimental and mechanistic study. Chemical Science, 9(3), 670-676. Available at: [Link]

• Li, Y., et al. (2013). Tripodal Amine Ligands for Accelerating Cu-Catalyzed Azide-Alkyne Cycloaddition: Efficiency and Stability against Oxidation and Dissociation. Bioconjugate Chemistry, 24(12), 2005-2013. Available at: [Link]

• J. D. B., et al. (2018). Chemo-, Regio-, and Enantioselective Rhodium-Catalyzed Allylation of Triazoles with Internal Alkynes and Terminal Allenes. Organic Letters, 20(3), 632-635. Available at: [Link]

• Wang, Y., et al. (2015). Rhodium(II)-Catalyzed Formal [3 + 2] Cycloaddition of N-Sulfonyl-1,2,3-triazoles with Isoxazoles: Entry to Polysubstituted 3-Aminopyrroles. Organic Letters, 17(21), 5288-5291. Available at: [Link]

• Chuprakov, S., et al. (2009). Rhodium-Catalyzed Transannulation of 1,2,3-Triazoles with Nitriles. Organic Letters, 11(8), 1801-1804. Available at: [Link]

• Yoo, E. J., et al. (2010). Synthesis and Reactivity of Rhodium(II) N-Triflyl Azavinyl Carbenes. Angewandte Chemie International Edition, 49(23), 4063-4067. Available at: [Link]

• Nolan, S. P., & Organ, M. G. (2021). [(NHC)PdCl2(Aniline)] Complexes: Easily Synthesized, Highly Active Pd(II)–NHC Precatalysts for Cross-Coupling Reactions. Accounts of Chemical Research, 54(10), 2407-2420. Available at: [Link]

• Kumar, A., et al. (2021). 1,2,3-Triazolyl bisphosphine with pyridyl functionality: synthesis, copper(i) chemistry and application in click catalysis. Dalton Transactions, 50(44), 16295-16304. Available at: [Link]

• Guha, A., et al. (2023). Copper(II) NHC pincer complexes containing 1,2,3-triazole units: Synthesis, structure and catalysis for C N bond forming reactions. Inorganica Chimica Acta, 555, 121596. Available at: [Link]

• Bock, V. D., et al. (2006). Polytriazoles as Copper(I)-Stabilizing Ligands in Catalysis. Organic Letters, 8(5), 919-922. Available at: [Link]

• ResearchGate. (n.d.). Overview of selected palladium(ii) complexes with 1,2,3-triazol-5-ylidene ligands. ResearchGate. Available at: [Link]

• Pfaltz, A. (2000). Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands. Proceedings of the National Academy of Sciences, 97(22), 11793-11796. Available at: [Link]

• Perry, M. C., & Burgess, K. (2003). Chiral Imidazolylidine Ligands for Asymmetric Hydrogenation of Aryl Alkenes. Tetrahedron: Asymmetry, 14(8), 951-961. Available at: [Link]

• Gulevich, A. V., & Gevorgyan, V. (2010). Copper-catalyzed approach to indolizines. Organic Letters, 12(20), 4644-4647. Available at: [Link]

• Kruger, P. E., et al. (2008). Coordination chemistry of N,N,4-tris(pyridin-2-ylmethyl)aniline: a novel flexible, multimodal ligand. CrystEngComm, 10(9), 1231-1238. Available at: [Link]

• ResearchGate. (2025). Mixed ligands of (E)-1-(3-(((1H-1,2,4-triazol-3-yl)imino)methyl)-4-hydroxy-5- methoxyphenyl)ethan-1-one and chloroanilic acid: Synthesis, characterization and thermal stability study. ResearchGate. Available at: [Link]

• Bruno, G., et al. (2020). Design, Synthesis and Biological Investigation of 2-Anilino Triazolopyrimidines as Tubulin Polymerization Inhibitors with Anticancer Activities. Molecules, 25(18), 4242. Available at: [Link]

• Desimoni, G., et al. (2005). The development and application of chiral trisoxazolines in asymmetric catalysis and molecular recognition. Chemical Society Reviews, 34(8), 685-695. Available at: [Link]

• ResearchGate. (2025). Chiral Ligands in Asymmetric Synthesis: Design and Applications. ResearchGate. Available at: [Link]

• Szostak, M. (n.d.). Thiazol-2-ylidenes: Versatile N-Heterocyclic Carbene Ligands with Enhanced Electrophilicity for Transition-Metal-Catalysis. National Science Foundation. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of triazole ligands and their complexes. ResearchGate. Available at: [Link]

• Pomarnacka, E., & Wozniak, K. (2021). Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies. Molecules, 26(23), 7248. Available at: [Link]

• Klingele, J., et al. (2023). Single Crystal Structure Analysis of Three Novel Iron(II) Coordination Polymers with Bridging 1,3,5-Tris(1H-1,2,4-triazol. Preprints.org. Available at: [Link]

• ResearchGate. (n.d.). Tris(triazolylmethyl)amine ligands for CuAAC applications in bioorganic... ResearchGate. Available at: [Link]

• MDPI. (2024). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. MDPI. Available at: [Link]

• Khan, S. A., et al. (2023). Metal(II) triazole complexes: Synthesis, biological evaluation, and analytical characterization using machine learning-based val. European Journal of Chemistry, 14(1), 155-164. Available at: [Link]

• Dehaen, W., & S. M. (2011). Coordination Polymers and Metal Organic Frameworks Derived from 1,2,4-Triazole Amino Acid Linkers. Molecules, 16(10), 8443-8464. Available at: [Link]

• Al-Amiery, A. A., et al. (2022). Molecular Docking, ADME Study, Synthesis And Characterization Of Some 1,2,3-Triazole Derivatives Of 4-(1H-Benzimidazol-2-Yl) Aniline. Journal of Pharmaceutical Negative Results, 13(3), 224-232. Available at: [Link]

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Application Note: In Vitro Assay Protocols for Evaluating RTK Inhibitors Derived from 3-(Triazol-2-ylmethyl)aniline

Introduction & Mechanistic Rationale

The compound 3-(Triazol-2-ylmethyl)aniline is a highly versatile pharmacophore and critical building block used in the synthesis of 6-substituted indolinone multi-target receptor tyrosine kinase (RTK) inhibitors[1]. Derivatives of this class—most notably analogs of nintedanib—are designed to competitively bind the ATP-binding pocket of pro-angiogenic kinases, including Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), Platelet-Derived Growth Factor Receptor (PDGFR), and Fibroblast Growth Factor Receptor (FGFR)[1].

Causality in Assay Design: The triazole-aniline moiety acts as a critical hinge-binding motif, forming essential hydrogen bonds with the kinase backbone. Because these compounds target the highly conserved ATP pocket, robust in vitro evaluation requires a two-tiered approach:

• Biochemical Validation: To confirm direct target engagement and quantify ATP-competitive inhibition.

• Cellular Validation: To prove that the biochemical affinity translates to functional anti-angiogenic efficacy in a physiological environment.

Mechanism of action of 3-(Triazol-2-ylmethyl)aniline derivatives in RTK signaling.

Biochemical Validation: TR-FRET Kinase Assay

Experimental Rationale: Indolinone and aniline derivatives often exhibit auto-fluorescence in the blue/green spectrum, which can cause false positives or negatives in standard fluorescence assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) solves this by utilizing a long-lifetime Europium (Eu) fluorophore. By introducing a time delay before measurement, short-lived background fluorescence decays, ensuring an exceptionally high signal-to-noise ratio[2].

Step-by-Step Protocol

This protocol is designed as a self-validating system. It requires the calculation of a Z'-factor to ensure assay robustness.

• Reagent Preparation:

  • Prepare 1X Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% BRIJ-35, and 2 mM DTT[2].

  • Prepare a 3-fold serial dilution of the 3-(Triazol-2-ylmethyl)aniline derivative in 100% DMSO.

• Reaction Setup (384-well plate):

  • Add 2.5 µL of the compound dilution (final DMSO concentration 1%).

  • Add 5 µL of the target kinase (e.g., VEGFR2) diluted in 1X Kinase Buffer to achieve a concentration that phosphorylates 20%–50% of the substrate[2].

  • Incubate for 15 minutes at room temperature to allow compound-kinase binding.

• Initiation:

  • Add 2.5 µL of a mixture containing ATP (at the apparent Km​ for the specific kinase) and ULight™-labeled peptide substrate[2].

  • Incubate the reaction for 60 minutes at room temperature.

• Detection & Readout:

  • Stop the reaction by adding 10 µL of Stop Solution containing EDTA and Eu-labeled anti-phospho antibody[2].

  • Incubate for 60 minutes.

  • Read the plate on a TR-FRET compatible microplate reader (Excitation: 320 nm; Emission: 615 nm and 665 nm).

• Self-Validation Check: Calculate the Z'-factor using the DMSO vehicle (negative control) and a reference inhibitor like Nintedanib (positive control). The assay is only valid if Z′≥0.5 .

Workflow of the TR-FRET kinase assay for high-throughput inhibitor screening.

Cellular Efficacy: HUVEC Proliferation Assay

Experimental Rationale: Biochemical binding does not guarantee cellular efficacy due to potential issues with membrane permeability or intracellular degradation. Human Umbilical Vein Endothelial Cells (HUVECs) are primary cells that rely heavily on VEGF-VEGFR2 signaling for survival and proliferation[3]. Inhibiting this pathway with our target compounds will induce cell cycle arrest and apoptosis, providing a direct measure of anti-angiogenic potential[3].

Step-by-Step Protocol

• Cell Seeding:

  • Suspend HUVECs in Endothelial Cell Medium (ECM) supplemented with 0.5% Fetal Bovine Serum (FBS)[3].

  • Seed 1×104 cells per well in an opaque-walled 96-well plate[3].

  • Incubate overnight at 37°C, 5% CO2 to allow cell attachment and quiescence.

• Stimulation and Treatment:

  • Replace the medium with fresh ECM (0.5% FBS) containing 50 ng/mL recombinant human VEGF to stimulate proliferation[3].

  • Immediately add the 3-(Triazol-2-ylmethyl)aniline derivatives at various concentrations (e.g., 1 nM to 10 µM).

  • Controls: Include a "No VEGF + DMSO" well (basal proliferation) and a "VEGF + DMSO" well (maximum proliferation).

• Incubation:

  • Incubate the plate for 72 hours at 37°C, 5% CO2[3].

• Viability Assessment:

  • Equilibrate the plate to room temperature for 30 minutes.

  • Add 100 µL of CellTiter-Glo® Luminescent Cell Viability Assay reagent to each well[3].

  • Mix on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal[3].

  • Record luminescence.

• Self-Validation Check: The assay is valid only if the signal-to-background ratio between the "VEGF + DMSO" and "No VEGF + DMSO" controls is >3.0 .

Representative Data & Interpretation

To benchmark the efficacy of novel 3-(Triazol-2-ylmethyl)aniline derivatives, their IC50​ values should be compared against an established clinical standard (e.g., Nintedanib). The following table summarizes expected quantitative data profiles for highly potent derivatives.

Compound	VEGFR2 IC50​ (nM)	PDGFRα IC50​ (nM)	FGFR1 IC50​ (nM)	HUVEC Proliferation IC50​ (nM)
Derivative A	12.5	25.0	45.2	30.1
Derivative B	8.2	15.4	32.8	18.5
Nintedanib (Reference)	13.0	34.0	69.0	22.0

Interpretation: Derivative B demonstrates superior biochemical inhibition across all three RTKs compared to the reference. Crucially, this translates effectively into the cellular environment, as evidenced by the sub-20 nM IC50​ in the HUVEC proliferation assay, validating the compound's membrane permeability and functional anti-angiogenic activity.

References

• Title: WO2001027081A1 - 6-position substituted indoline, production and use thereof as a medicament Source: Google Patents / WIPO URL

• Title: Kinase Inhibitor Profile for Human Nek1, Nek6, and Nek7 and Analysis of the Structural Basis for Inhibitor Specificity (TR-FRET Methodology) Source: Molecules / PubMed Central (PMC) URL: [Link]

• Title: Curcumin inhibits angiogenesis and improves defective hematopoiesis induced by tumor-derived VEGF in tumor model through modulating VEGF-VEGFR2 signaling pathway (HUVEC Proliferation Methodology) Source: Oncotarget / PubMed Central (PMC) URL: [Link]

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• 2. Kinase Inhibitor Profile for Human Nek1, Nek6, and Nek7 and Analysis of the Structural Basis for Inhibitor Specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Curcumin inhibits angiogenesis and improves defective hematopoiesis induced by tumor-derived VEGF in tumor model through modulating VEGF-VEGFR2 signaling... | Oncotarget [oncotarget.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(Triazol-1-ylmethyl)aniline

Welcome to the technical support guide for the synthesis of 3-(1H-1,2,4-triazol-1-ylmethyl)aniline, a critical building block in medicinal chemistry and materials science. This document provides in-depth troubleshooting advice and optimized protocols to help you overcome common challenges and improve your reaction yield and purity.

Reaction Overview: The Synthetic Pathway

The most common and reliable method for synthesizing 3-(1H-1,2,4-triazol-1-ylmethyl)aniline involves a two-step process.[1] First, an N-alkylation reaction between 1,2,4-triazole and a suitable 3-nitrobenzyl halide (typically the bromide) is performed. This is followed by the reduction of the nitro group to the target aniline.[1]

Caption: General two-step synthesis of 3-(1H-1,2,4-triazol-1-ylmethyl)aniline.

Frequently Asked Questions (FAQs)

Q1: My overall yield is very low. What are the most common causes?

A1: Low yield in this synthesis typically points to one of three areas: inefficient N-alkylation, poor regioselectivity, or product loss during the nitro reduction and workup.

• Inefficient N-Alkylation: This is often due to an insufficiently strong base, the presence of moisture, or a non-optimal solvent choice. The triazole anion must be formed effectively for the nucleophilic attack to occur.[2]

• Poor Regioselectivity: 1,2,4-Triazole has three nitrogen atoms that can be alkylated (N1, N2, and N4), leading to a mixture of isomers that are difficult to separate and reduce the yield of the desired N1-substituted product.[3][4][5]

• Issues with Nitro Reduction: The choice of reducing agent and the final workup conditions are critical. Incomplete reduction or product degradation under harsh acidic or basic conditions during workup can significantly lower yields.

Q2: I see multiple spots on my TLC plate after the first (alkylation) step. What are they?

A2: This is a classic sign of a regioselectivity issue. The nucleophilic nitrogen atoms of the 1,2,4-triazole ring can all react with the electrophilic benzyl bromide.[4][5] You are likely seeing a mixture of the N1-alkylated and N2-alkylated isomers.[3][4] The N4 position is generally less reactive due to steric hindrance and electronic factors. Separating these isomers can be challenging due to their similar polarities.[2]

Q3: Which base is best for the N-alkylation step?

A3: The choice of base is critical for both yield and regioselectivity.

• Strong Bases (e.g., Sodium Hydride, NaH): NaH is highly effective for deprotonating the triazole, leading to high conversion.[1] It is typically used in a polar aprotic solvent like DMF or THF. However, it is highly reactive and requires strictly anhydrous conditions.[1][2]

• Weaker Bases (e.g., Potassium Carbonate, K₂CO₃): K₂CO₃ is a milder, easier-to-handle base.[2][6] It often requires heating to achieve a good reaction rate.[2] While potentially safer, it may lead to lower yields or require longer reaction times compared to NaH.

• Organic Bases (e.g., DBU): 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a non-nucleophilic organic base that can be effective and may offer improved regioselectivity in some cases.[2][7]

For maximizing the yield of the desired N1 isomer, starting with a strong base like NaH under anhydrous conditions is often the most effective approach.[1]

Detailed Troubleshooting Guides

Problem 1: Incomplete Conversion of Starting Material in N-Alkylation Step

You've run the reaction overnight, but your TLC shows a significant amount of unreacted 3-nitrobenzyl bromide and/or 1,2,4-triazole.

Caption: Troubleshooting workflow for low yield in the N-alkylation step.

Causality & Solution:

• Question: Did you ensure anhydrous conditions?

  • Diagnosis: Moisture is a critical inhibitor. Water will react with strong bases like NaH and can also hydrolyze the 3-nitrobenzyl bromide.[2]

  • Solution: Ensure all glassware is oven-dried. Use anhydrous grade solvents (e.g., anhydrous DMF).[1] Maintain a positive pressure of an inert atmosphere (Nitrogen or Argon) throughout the reaction.[1]

• Question: Is your base active and sufficiently strong?

  • Diagnosis: Sodium hydride can lose activity if improperly stored. Weaker bases like potassium carbonate may not be efficient enough at room temperature.[2]

  • Solution: Use fresh, high-quality NaH. When adding NaH to the triazole in DMF, you should observe hydrogen gas evolution as the triazole salt is formed. If using K₂CO₃, the reaction likely requires heating (e.g., 60-80 °C) to proceed at a reasonable rate.[2]

• Question: Is your solvent appropriate?

  • Diagnosis: The reaction is an Sₙ2 type nucleophilic substitution. Polar aprotic solvents like DMF or DMSO are ideal as they solvate the cation of the base (e.g., Na⁺), leaving the triazolide anion more "naked" and nucleophilic.[2]

  • Solution: Anhydrous DMF is the most commonly cited and effective solvent for this reaction.[1]

Problem 2: Low Yield of the Desired Aniline After Nitro Reduction

The alkylation step worked, but after reduction and workup, the final product yield is poor.

Causality & Solution:

• Question: Which reducing agent are you using?

  • Diagnosis: Different reducing agents have different efficiencies and workup requirements.

    • Tin(II) Chloride (SnCl₂): Highly effective but requires a strongly acidic environment (HCl). The workup involves neutralization with a strong base, which can be cumbersome and may affect the product.

    • Iron/Ammonium Chloride (Fe/NH₄Cl): A milder, more neutral method.[1] It is often preferred as it avoids strongly acidic or basic conditions that could degrade the product. The workup involves filtering off the iron salts.[1]

  • Solution: For robust and reproducible results, the Fe/NH₄Cl system in a solvent mixture like ethanol/water is highly recommended.[1]

• Question: How are you performing the workup and extraction?

  • Diagnosis: The final product, 3-(1H-1,2,4-triazol-1-ylmethyl)aniline, has a basic amino group and can be protonated in acidic solutions, increasing its water solubility and leading to loss during extraction.

  • Solution: After the reaction is complete (and iron salts are filtered off if using Fe), ensure the aqueous solution is neutralized or made slightly basic (pH 7-8) with a mild base like sodium bicarbonate before extraction.[1] Extract multiple times with a suitable organic solvent like ethyl acetate to ensure complete recovery of the product from the aqueous layer.[1]

Table 1: Comparison of Common Reaction Conditions

Parameter	Method A: High-Yield Standard	Method B: Milder Conditions
Step 1: Alkylation
Base	Sodium Hydride (NaH, 1.1 eq.)	Potassium Carbonate (K₂CO₃, 1.5 eq.)
Solvent	Anhydrous DMF	Acetone or DMF
Temperature	0 °C to Room Temperature	60-80 °C
Atmosphere	Inert (N₂ or Ar)	Air or Inert
Typical Yield	High	Moderate to High
Step 2: Reduction
Reducing Agent	Iron Powder (Fe) / NH₄Cl	Tin(II) Chloride (SnCl₂) / HCl
Solvent	Ethanol / Water	Ethanol / HCl
Workup	Filter, neutralize, extract	Neutralize with strong base, extract
Overall Yield	Generally higher and cleaner	Can be high, but workup is harsher

Optimized Experimental Protocol

This protocol is designed to maximize yield and purity by addressing the common issues of regioselectivity and workup losses.

Step 1: Synthesis of 1-(3-Nitrobenzyl)-1H-1,2,4-triazole[1]

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 1,2,4-triazole (1.0 eq.).

• Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF) to create a suspension (approx. 5-10 mL per gram of triazole).

• Deprotonation: Cool the suspension to 0 °C in an ice bath. Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.) portion-wise. Caution: Hydrogen gas is evolved.

• Salt Formation: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour. The solution should become clearer as the sodium salt of the triazole forms.

• Alkylation: Dissolve 3-nitrobenzyl bromide (1.05 eq.) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture.

• Reaction: Stir the reaction at room temperature overnight. Monitor progress by TLC (e.g., 50% Ethyl Acetate in Hexanes). The product spot should be clearly visible and the starting benzyl bromide spot should disappear.

• Workup: Carefully pour the reaction mixture into ice water. A precipitate of the product should form. Stir for 30 minutes, then collect the solid by vacuum filtration. Wash the solid thoroughly with cold water and dry under vacuum.

Step 2: Synthesis of 3-(1H-1,2,4-triazol-1-ylmethyl)aniline[1]

• Setup: In a round-bottom flask, suspend the crude 1-(3-nitrobenzyl)-1H-1,2,4-triazole (1.0 eq.) from Step 1 in a mixture of ethanol and water (e.g., 4:1 v/v).

• Reagent Addition: Add ammonium chloride (NH₄Cl, 4.0 eq.) and iron powder (Fe, 3.0 eq.).

• Reduction: Heat the mixture to reflux (approx. 80-85 °C) and stir vigorously. Monitor the reaction by TLC until the starting nitro compound is consumed (typically 2-4 hours).

• Filtration: Cool the reaction mixture to room temperature and filter it through a pad of celite to remove the iron oxides. Wash the celite pad thoroughly with ethanol.

• Solvent Removal & Neutralization: Combine the filtrates and remove the ethanol under reduced pressure. To the remaining aqueous solution, add a saturated solution of sodium bicarbonate (NaHCO₃) until the pH is ~7-8.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Final Isolation: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: If necessary, the product can be purified by column chromatography on silica gel.

References

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. (2016). SpringerOpen. Available at: [Link][3][4]

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. ResearchGate. Available at: [Link][4]

• Davenport, J. et al. (2023). Development of a Scalable Route toward an Alkylated 1,2,4-Triazol, a Key Starting Material for CXCR3 Antagonist ACT-777991. Organic Process Research & Development, 27, 928–937. Available at: [Link]

• Regioselective 1H-1,2,4 Triazole alkylation. (2015). SlideShare. Available at: [Link][7]

• Wang, X.-j. et al. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Organic Letters, 11, 5460-5493. Available at: [Link][6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles [organic-chemistry.org]
• 7. Regioselective 1H-1,2,4 Triazole alkylation | PPT [slideshare.net]

Technical Support Center: Troubleshooting 3-(Triazol-2-ylmethyl)aniline Degradation During Storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the shelf-life and stability of functionalized anilines. 3-(Triazol-2-ylmethyl)aniline is a highly versatile building block in drug discovery, but its electron-rich aniline moiety makes it inherently susceptible to environmental degradation. This guide provides a self-validating system to diagnose, troubleshoot, and prevent degradation during storage.

Part 1: Mechanistic Diagnosis (The "Why")

To effectively troubleshoot, we must first understand the causality behind the degradation. The molecule consists of two primary functional groups connected by a methylene bridge: an aniline ring and a triazole ring.

• Aniline Oxidation (Primary Pathway): The amino group (-NH₂) on the phenyl ring is highly electron-donating, making the aromatic system "electron-rich" and prone to autoxidation[1]. Exposure to atmospheric oxygen generates radical cations. These reactive intermediates rapidly undergo N-N or C-N coupling, forming highly conjugated, colored byproducts such as azobenzenes, azoxybenzenes, and polyaniline-like oligomers[1][2].

• Photooxidation: UV and visible light catalyze the oxidative degradation of aniline derivatives. Photochemical excitation accelerates the formation of reactive oxygen species (ROS), leading to rapid darkening of the compound[3].

• Triazole and Methylene Bridge Stability: While the triazole ring itself is highly stable and resistant to cleavage under standard conditions[4], the methylene bridge can theoretically undergo radical abstraction. However, in practice, the oxidation of the aniline nitrogen is kinetically favored and responsible for >95% of storage-related degradation.

Figure 1: Oxidative degradation pathway of 3-(Triazol-2-ylmethyl)aniline.

Part 2: Frequently Asked Questions (FAQs)

Q1: My previously white/colorless batch of 3-(Triazol-2-ylmethyl)aniline has turned yellow/brown. What happened, and is it ruined? A1: The color change indicates oxidative degradation[2]. Because the oxidation products (azo compounds and oligomers) are highly conjugated, even trace amounts (<1%) can cause a dramatic color shift[1]. A yellow/brown batch is not necessarily "ruined." You must assess the purity via LC-MS or ¹H-NMR. If purity remains >95%, it can often be used for non-sensitive synthetic steps, though purification is strictly recommended for biological assays.

Q2: How do temperature and solvent choice affect its stability in solution? A2: Elevated temperatures exponentially increase the rate of oxidation. If stored in solution, avoid halogenated solvents (like chloroform) which can generate trace HCl and radicals over time. Store stock solutions in anhydrous, degassed solvents (e.g., DMSO or DMF) at -20°C under an inert atmosphere (Argon or N₂)[2]. Note that freezing aqueous solutions of anilines can sometimes concentrate impurities at the ice-water interface, paradoxically accelerating photooxidation if exposed to light[3].

Q3: What is the most robust way to store the neat solid? A3: The solid should be stored in a tightly sealed amber glass vial (to block UV light), backfilled with Argon or Nitrogen (to eliminate O₂), and kept at -20°C[2].

Part 3: Quantitative Data & Troubleshooting Matrix

To provide a clear baseline, here is a summary of expected stability based on storage conditions.

Storage Condition	Atmosphere	Light Exposure	Expected Shelf-Life (Purity >98%)	Primary Degradation Risk
Room Temp (25°C)	Ambient Air	Light (Clear Vial)	1 - 2 Weeks	Rapid photooxidation & autoxidation
Room Temp (25°C)	Ambient Air	Dark (Amber Vial)	1 - 2 Months	Autoxidation
4°C (Fridge)	Ambient Air	Dark	3 - 6 Months	Slow autoxidation
-20°C (Freezer)	Inert (Argon/N₂)	Dark	> 2 Years	Negligible

Part 4: Step-by-Step Experimental Protocols

Protocol 1: Purification of Degraded 3-(Triazol-2-ylmethyl)aniline

If your compound has degraded (purity <95%), follow this self-validating purification workflow to salvage the material:

• Solubility Check: Dissolve 50 mg of the degraded solid in 1 mL of ethyl acetate (EtOAc). Polyaniline-like oligomers are often insoluble in EtOAc and will precipitate out of the solution.

• Filtration: Filter the mixture through a 0.22 µm PTFE syringe filter to remove insoluble polymeric byproducts.

• Flash Chromatography: Load the filtrate onto a silica gel column.

• Elution: Elute using a gradient of Hexanes:EtOAc (start at 80:20, ramp to 50:50). The triazole group makes the target molecule highly polar, so it will elute significantly later than the non-polar azo-byproducts.

• Self-Validation (Verification): Evaporate the solvent under reduced pressure. Analyze the purified white solid via LC-MS (monitoring the [M+H]⁺ peak) to confirm the complete removal of higher-molecular-weight oligomers.

Protocol 2: Optimal Storage Workflow

• Transfer the freshly purified solid into an amber glass vial.

• Place the vial in a vacuum desiccator for 2 hours to remove trace moisture.

• Purge the vial with a gentle stream of Argon gas for 30 seconds.

• Seal tightly with a PTFE-lined cap and wrap the seal with Parafilm.

• Store immediately at -20°C.

Figure 2: Troubleshooting and handling workflow for degraded aniline derivatives.

References[1] Title: Aniline - Wikipedia | Source: Wikipedia | URL:https://en.wikipedia.org/wiki/Aniline[2] Title: Preventing oxidation of 2-(Allyloxy)aniline during storage | Source: Benchchem | URL:https://www.benchchem.com/support/b049392[3] Title: Photooxidation of Aniline Derivatives Can Be Activated by Freezing Their Aqueous Solutions | Source: ACS Publications | URL:https://pubs.acs.org/doi/10.1021/acs.est.7b04395[4] Title: Triazole- and Tetrazole-Bridged Nucleic Acids: Synthesis, Duplex Stability, Nuclease Resistance, and in Vitro and in Vivo Antisense Potency | Source: ACS Publications | URL:https://pubs.acs.org/doi/10.1021/acs.joc.6b02253

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Coupling Reactions of 3-(Triazol-2-ylmethyl)aniline

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols for the successful coupling of 3-(Triazol-2-ylmethyl)aniline. This versatile building block is crucial in medicinal chemistry, and mastering its reactivity is key to advancing novel therapeutic programs.

The primary focus of this guide will be on the Palladium-catalyzed Buchwald-Hartwig amination , a powerful and widely used method for forming C-N bonds.[1] The principles and troubleshooting strategies discussed are often applicable to other cross-coupling reactions as well.

Frequently Asked Questions (FAQs)

Q1: Why is 3-(Triazol-2-ylmethyl)aniline a challenging substrate for Buchwald-Hartwig coupling?

A1: The reactivity of 3-(Triazol-2-ylmethyl)aniline can be complex due to several factors. The triazole ring, being a nitrogen-rich heterocycle, can potentially coordinate to the palladium catalyst. This coordination can sometimes lead to catalyst inhibition or the formation of off-cycle, inactive species, thereby slowing down or halting the desired reaction. Careful selection of ligands is often required to mitigate these effects.

Q2: What is the general mechanism for the Buchwald-Hartwig amination?

A2: The reaction proceeds through a catalytic cycle involving a palladium(0) species.[2][3] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst adds to the aryl halide (Ar-X), forming a Pd(II) intermediate.

• Amine Coordination & Deprotonation: The aniline derivative coordinates to the Pd(II) complex. A base then deprotonates the coordinated amine to form a palladium amido complex.[2][3][4]

• Reductive Elimination: This is the product-forming step where the new C-N bond is formed, releasing the desired arylamine product and regenerating the active Pd(0) catalyst.[5]

Q3: Which factors are most critical for optimizing the reaction?

A3: The "three pillars" of a successful Buchwald-Hartwig reaction are the ligand, base, and solvent . The palladium precursor is also important, with modern precatalysts often providing more reliable results.[6][7] Each of these components must be carefully selected and optimized for the specific substrates being coupled.[7]

Q4: Can I use microwave irradiation to speed up the reaction?

A4: Yes, microwave-assisted synthesis can be a powerful tool for accelerating slow coupling reactions, especially with challenging substrates.[8] The rapid and efficient heating can help overcome activation energy barriers. However, it is crucial to screen conditions carefully, as high temperatures can also lead to the degradation of substrates, products, or the catalyst.[8]

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Q1: My reaction shows low to no conversion of starting materials. What should I do?

A1: This is a common issue that can stem from several sources. A systematic approach is best.

• Inactive Catalyst: The active Pd(0) species may not be forming efficiently.

  • Solution: Use a reliable palladium precatalyst, such as a G3 or G4 palladacycle.[6][7] These are designed to generate the active LPd(0) catalyst cleanly and efficiently. If you are using a Pd(II) source like Pd(OAc)₂, consider a pre-activation step by stirring the catalyst, ligand, and base together for a short period before adding the substrates.[7]

• Inappropriate Ligand Choice: The ligand is critical for stabilizing the catalyst and facilitating the key steps of the catalytic cycle.

  • Solution: For heteroaromatic amines, bulky, electron-rich biarylphosphine ligands are often required.[7][8] Screen a panel of ligands such as BrettPhos, RuPhos, or Xantphos.[7][9] Consulting a ligand selection guide for your specific substrate class is highly recommended.[7]

• Incorrect Base Selection: The base must be strong enough to deprotonate the amine but not so reactive that it causes side reactions or substrate degradation.

  • Solution: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium hexamethyldisilazide (LHMDS) are common starting points.[7] For base-sensitive functional groups, weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may be necessary, often requiring higher reaction temperatures.[7]

• Poor Reagent Quality: Impurities in starting materials, solvents, or reagents can poison the catalyst.

  • Solution: Ensure your aniline and aryl halide are pure.[6] Use anhydrous, degassed solvents. Bases, especially hygroscopic ones like NaOtBu, should be handled under an inert atmosphere.[6]

Q2: I'm observing significant side product formation, such as hydrodehalogenation or homocoupling. How can I minimize this?

A2: These side reactions compete with the desired C-N bond formation and indicate an imbalance in the catalytic cycle.

• Hydrodehalogenation (Aryl Halide is reduced to an Arene):

  • Cause: This often occurs when the reductive elimination step is slow compared to competing pathways. It can be promoted by moisture or other protic sources.

  • Solution: Ensure rigorously anhydrous conditions. Sometimes, changing the ligand or base can alter the relative rates of the catalytic steps to favor the desired amination.

• Homocoupling (Dimerization of the Aryl Halide):

  • Cause: This side reaction can be promoted by the presence of oxygen or by certain catalyst systems.[6]

  • Solution: Thoroughly degas your reaction mixture and maintain a positive pressure of an inert gas (Argon or Nitrogen). Optimizing the catalyst loading and reaction temperature can also minimize homocoupling.[7]

Q3: The reaction works, but the purification is very difficult due to byproducts from the triazole ring. What can I do?

A3: The triazole moiety can sometimes lead to purification challenges.[10]

• Cause: The nitrogen atoms in the triazole ring can make the product and byproducts more polar, leading to streaking on silica gel columns. They can also chelate to trace metals, causing purification issues.

• Solution:

  • Workup: A mild acidic wash (e.g., saturated aq. NH₄Cl) during the workup can help remove some basic impurities.[7]

  • Chromatography: Consider using a different stationary phase, such as alumina, or using additives in your mobile phase. A small amount of triethylamine or ammonia in the eluent can help suppress tailing of basic compounds on silica gel.

  • Recrystallization: If the product is a solid, recrystallization is often an excellent method for obtaining highly pure material.[11]

Data & Protocols

Recommended Starting Conditions

The following table provides a starting point for optimizing the Buchwald-Hartwig amination of 3-(Triazol-2-ylmethyl)aniline with an aryl bromide.

Parameter	Recommended Condition	Rationale
Palladium Source	BrettPhos Pd G3 (1-2 mol%)	A reliable precatalyst for generating the active LPd(0) species; BrettPhos is effective for primary amines.[7]
Ligand	BrettPhos (included in precatalyst)	Bulky, electron-rich ligand that promotes oxidative addition and reductive elimination.[7]
Base	NaOtBu (1.5 - 2.0 equiv.)	Strong, non-nucleophilic base suitable for deprotonating the aniline.[7]
Solvent	Toluene or Dioxane (0.1 - 0.2 M)	Non-polar aprotic solvents are generally effective.[3][4][12]
Temperature	80 - 110 °C	A common temperature range for these couplings.
Atmosphere	Inert (Argon or Nitrogen)	Crucial to prevent catalyst oxidation and side reactions.[6]

General Experimental Protocol

This protocol is a general guideline. Molar ratios and reaction times should be optimized for each specific substrate combination.

• Reaction Setup: To an oven-dried reaction vial or Schlenk tube, add the aryl bromide (1.0 equiv.), 3-(Triazol-2-ylmethyl)aniline (1.2 equiv.), the palladium precatalyst (e.g., BrettPhos Pd G3, 0.02 equiv.), and the base (e.g., NaOtBu, 2.0 equiv.) under an inert atmosphere (preferably in a glovebox).[7]

• Solvent Addition: Seal the vial with a PTFE-lined cap. If not in a glovebox, purge the vessel with argon for 5-10 minutes. Add anhydrous, degassed solvent (e.g., toluene) via syringe.[7]

• Heating & Stirring: Place the vial in a preheated heating block or oil bath at the desired temperature (e.g., 100 °C) and stir vigorously.[7]

• Monitoring: Monitor the reaction progress by a suitable method such as TLC, LC-MS, or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and quench by adding a saturated aqueous solution of NH₄Cl.[7] Separate the layers and extract the aqueous layer with the organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography or recrystallization.[7][11]

Visualizing the Workflow

Troubleshooting Flowchart

The following diagram illustrates a logical workflow for troubleshooting common issues in the coupling reaction.

Caption: A flowchart for systematic troubleshooting of low conversion.

Buchwald-Hartwig Catalytic Cycle

This diagram outlines the key steps in the palladium-catalyzed C-N bond formation.

Caption: The catalytic cycle for Buchwald-Hartwig amination.

References

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphine ligands in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. [Link]

• Sunesson, Y., Limé, E., Nilsson Lill, S. O., Meadows, R. E., & Norrby, P. O. (2014). Role of the base in Buchwald-Hartwig amination. The Journal of Organic Chemistry, 79(24), 11961-11969. [Link]

• Hartwig, J. F. (2008). Evolution of a fourth generation catalyst for the amination and thiolation of aryl halides. Accounts of Chemical Research, 41(11), 1534-1544. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of palladium-catalyzed C-N cross-coupling reactions. Chemical Reviews, 116(19), 12564-12649. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2- d ]pyrimidin-4(3 H )-one series for antiplasmodial pharmacomodulation - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01687G [pubs.rsc.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Chromatographic Purification of 3-(Triazol-2-ylmethyl)aniline

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the chromatographic purification of 3-(Triazol-2-ylmethyl)aniline. This document is designed for researchers, medicinal chemists, and drug development professionals who are working with this and structurally related polar aromatic amines. The unique structure of this compound, featuring a basic aniline moiety and a polar triazole ring, presents specific challenges in achieving high purity. This guide provides in-depth, field-tested solutions and protocols to navigate these challenges effectively.

Introduction: The Purification Challenge

3-(Triazol-2-ylmethyl)aniline is a polar molecule containing a primary aromatic amine. This functional group is basic, with the nitrogen's lone pair of electrons readily interacting with acidic surfaces. Standard silica gel, the most common stationary phase for flash chromatography, is characterized by its surface of acidic silanol groups (Si-OH).[1] This inherent acidity leads to strong, often irreversible, binding of basic compounds like anilines, resulting in significant purification issues such as poor peak shape, low recovery, and even on-column degradation.[1][2][3]

This guide addresses these core issues through a series of frequently asked questions and detailed troubleshooting protocols, covering both normal-phase and reversed-phase chromatography.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is structured in a question-and-answer format to directly address the common problems encountered during the purification of 3-(Triazol-2-ylmethyl)aniline.

Q1: My compound is streaking badly and showing severe peak tailing on my silica gel column. What's happening and how do I fix it?

A: This is the most common problem encountered when purifying amines on silica gel.

The Cause: The basic nitrogen atom of the aniline group is strongly interacting with the acidic silanol groups on the surface of the silica gel.[1] This acid-base interaction causes a portion of your compound to "stick" to the stationary phase and elute slowly, resulting in a long, trailing peak. This not only ruins separation but can also lead to lower yields as some product may not elute at all.[3]

The Solutions: The primary strategy is to suppress this unwanted interaction by making the chromatographic environment more basic.

• Mobile Phase Modification (Most Common): Add a small amount of a basic modifier to your eluent. This additive acts as a competing base, neutralizing the acidic sites on the silica and allowing your compound to travel through the column more uniformly.[2][4]

  Modifier	Typical Concentration (v/v)	Notes
  Triethylamine (TEA)	0.1 - 2%	The most common choice. Volatile and effective for a wide range of amines.[1]
  Ammonia (in MeOH)	1 - 2% of a 7N solution	Highly effective, especially for more polar amines. The ammonia is typically added to the polar co-solvent (e.g., Methanol).[4]
  Pyridine	0.1 - 0.5%	Less common due to its odor and higher boiling point, making it harder to remove from fractions.

• Alternative Stationary Phases: If mobile phase modification is insufficient, consider a different stationary phase.

  • Amine-Functionalized Silica: These columns have an aminopropyl-functionalized surface, which is basic and effectively shields the analyte from the underlying silica. This often provides excellent peak shape without needing a mobile phase modifier.[4][5]

  • Neutral or Basic Alumina: Alumina is a good alternative to silica for purifying basic compounds. However, it can sometimes have its own reactivity issues, so it's best to test on a small scale first.[1]

Q2: I'm not getting good separation between my target compound and a closely-related impurity. How can I improve the resolution?

A: Poor resolution is a multifaceted problem that can be solved by systematically optimizing your chromatographic conditions.

The Cause: Insufficient separation can be caused by an incorrect mobile phase polarity, overloading the column, or a poorly packed column.[1][6]

The Solutions:

• Optimize the Mobile Phase with TLC: Thin-Layer Chromatography (TLC) is your most powerful tool for method development. The goal is to find a solvent system where your target compound has an Rf value of approximately 0.2 - 0.4 .[1]

  • Start with a standard solvent system like Ethyl Acetate/Hexanes or Dichloromethane/Methanol.

  • Systematically vary the ratio of the polar to non-polar solvent.

  • Crucially, add the same basic modifier (e.g., 1% TEA) to your TLC solvent jar that you plan to use in your column. This ensures the TLC accurately predicts the column behavior.

• Reduce the Sample Load: Overloading the column is a common cause of poor resolution. As a rule of thumb, the sample load should not exceed 1-5% of the mass of the silica gel in the column, depending on the difficulty of the separation.[2]

• Ensure a Well-Packed Column: A poorly packed column contains channels and cracks, leading to uneven solvent flow and band broadening. Ensure your silica slurry is homogeneous and that you allow the bed to settle properly without air gaps.

Workflow for Troubleshooting Purity Issues

The following diagram outlines a logical decision-making process for addressing common purification challenges.

Caption: A decision tree for troubleshooting common purification issues.

Q3: Should I use Normal-Phase or Reversed-Phase chromatography for this compound?

A: The choice depends on your scale, available equipment, and the nature of the impurities. Both can be effective.

• Normal-Phase (e.g., Silica Gel):

  • Pros: Ideal for preparative scale (flash chromatography) to purify gram quantities.[7] Solvents (Hexanes, Ethyl Acetate) are volatile and easily removed.

  • Cons: Subject to the strong amine-silica interactions discussed above, requiring a basic modifier.[3]

• Reversed-Phase (e.g., C18):

  • Pros: Often provides excellent separation and sharp peak shapes for polar compounds.[8][9] Highly reproducible and ideal for analytical HPLC and preparative HPLC for smaller quantities (mg scale).

  • Cons: Requires aqueous mobile phases, which can be more difficult to remove. Columns are more expensive. For preparative work, large volumes of solvent (e.g., Acetonitrile, Methanol) are needed.

Recommendation: For initial purification of a crude reaction mixture on a >100 mg scale, modified normal-phase flash chromatography is typically the most practical starting point. For final high-purity polishing or for analytical work, Reversed-Phase HPLC (RP-HPLC) is superior.[9]

Experimental Protocols

Protocol 1: Normal-Phase Flash Chromatography with Triethylamine Modifier

This protocol provides a robust starting point for purifying 3-(Triazol-2-ylmethyl)aniline on a standard silica gel column.

1. Method Development (TLC): a. Prepare a stock solution of your crude material in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate). b. In a TLC developing chamber, add a solvent system such as 95:5 Ethyl Acetate/Hexane. c. Add triethylamine (TEA) to the solvent system to a final concentration of 1% (v/v). d. Spot your crude material on a silica gel TLC plate and develop the plate. e. Visualize the plate under UV light. Adjust the Ethyl Acetate/Hexane ratio until the desired compound has an Rf of ~0.3.

2. Column Preparation: a. Select a column size appropriate for your sample mass. b. Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 80:20 Hexane/EtOAc + 1% TEA). c. Pour the slurry into the column and use gentle pressure to pack a uniform bed. d. Equilibrate the column by passing 2-3 column volumes of the initial mobile phase through it. This ensures the entire silica bed is neutralized by the TEA.[2]

3. Sample Loading and Elution: a. Dissolve your crude sample in a minimal amount of the mobile phase or a stronger solvent like Dichloromethane. b. Alternatively, perform a "dry load" by adsorbing your crude material onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the top of the column. This often improves resolution. c. Begin elution with your starting mobile phase, gradually increasing the polarity (the gradient) based on your TLC analysis. d. Collect fractions and analyze them by TLC to identify those containing the pure product.

Mechanism: How Basic Modifiers Work

The diagram below illustrates the interaction between the aniline and silica, and how triethylamine (TEA) competes for the acidic sites to improve chromatography.

Caption: Amine-silica interaction (A) and prevention with a basic modifier (B).

Protocol 2: Reversed-Phase HPLC Purification (Analytical or Preparative)

This method is suitable for high-resolution separation and is adapted from general protocols for analyzing triazole compounds.[8][10]

1. System Parameters:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm for analytical; larger for preparative).
• Mobile Phase A: Water + 0.1% Formic Acid or Acetic Acid.
• Mobile Phase B: Acetonitrile + 0.1% Formic Acid or Acetic Acid.
• Note: The acidic modifier helps to protonate any residual free silanols on the C18 stationary phase and ensures consistent ionization of the aniline (as the anilinium ion), leading to sharper peaks.[10]
• Detector: UV, typically at 254 nm.

2. Method Development and Elution: a. Dissolve a small amount of the sample in a 50:50 mixture of Mobile Phase A and B. Filter through a 0.45 µm syringe filter before injection.[9] b. Start with a scouting gradient, for example:

• 5% to 95% Mobile Phase B over 15 minutes. c. Based on the retention time from the scouting run, optimize the gradient to improve resolution around your target peak. For example, if the compound elutes at 60% B, you might run a shallower gradient from 40% to 70% B over 20 minutes.

3. Typical Starting Conditions Summary

Parameter	Normal-Phase Flash Chromatography	Reversed-Phase HPLC
Stationary Phase	Silica Gel	C18-bonded Silica
Mobile Phase	Hexanes/Ethyl Acetate or DCM/Methanol	Water/Acetonitrile
Modifier	1% Triethylamine (TEA)	0.1% Formic Acid (FA) or Acetic Acid (AcOH)
Elution Principle	Increasing polarity elutes compounds	Decreasing polarity elutes compounds
Best For	Large scale (grams), crude purification	Small scale (mg), high-purity polishing, analysis

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns.
• Singh, G., et al. (2021). Rapid and Simple Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method for Simultaneous Quantifications of Triazole Antifungals in Human Serum. Mycopathologia, 186(1), 27-39.
• Benchchem. (n.d.). Application Notes and Protocols for the HPLC Analysis of 1,2,4-Triazole Compounds.
• SciSpace. (n.d.). Determination of Triazole Fungicides in Fruits and Vegetables by Liquid Chromatography-Mass Spectrometry (LC/MS).
• Benchchem. (n.d.). Navigating the Purification of 4-Phenanthrenamine: A Technical Troubleshooting Guide.
• Thermo Fisher Scientific. (n.d.). TROUBLESHOOTING GUIDE.
• Biotage. (2018). Successful Flash Chromatography.
• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?

• Ligas, B., et al. (2022). Chromatographic Separation of Aromatic Amine Isomers: A Solved Issue by a New Amphiphilic Pillar[11]arene Stationary Phase. ACS Applied Materials & Interfaces. Retrieved from

• Asian Journal of Research in Chemistry. (n.d.). A Review Article on Flash Chromatography.
• Chen, J., et al. (2018). Normal-phase liquid chromatography retention behavior of polycyclic aromatic hydrocarbon and their methyl-substituted derivatives on an aminopropyl stationary phase. PMC.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biotage.com [biotage.com]
• 4. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 5. Normal-phase liquid chromatography retention behavior of polycyclic aromatic hydrocarbon and their methyl-substituted derivatives on an aminopropyl stationary phase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. ajrconline.org [ajrconline.org]
• 8. Rapid and Simple Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method for Simultaneous Quantifications of Triazole Antifungals in Human Serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. scispace.com [scispace.com]
• 11. academic.oup.com [academic.oup.com]

3-(Triazol-2-ylmethyl)aniline impurity profiling and removal techniques

Technical Support Center: 3-(Triazol-2-ylmethyl)aniline

A Senior Application Scientist's Guide to Impurity Profiling and Removal

Welcome to the technical support center. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower your research. The synthesis and purification of 3-(Triazol-2-ylmethyl)aniline, a key building block in pharmaceutical development, presents unique challenges, primarily concerning isomeric purity. This guide is structured to help you anticipate, identify, and resolve these issues effectively.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Impurity Landscape

This section addresses the most common high-level questions regarding impurities in 3-(Triazol-2-ylmethyl)aniline synthesis.

Q1: What is the most critical impurity I should be aware of during the synthesis of 3-(Triazol-2-ylmethyl)aniline?

The most critical and often most challenging impurity to control is the positional isomer, 3-(1H-1,2,4-triazol-1-ylmethyl)aniline . The 1,2,4-triazole ring has two reactive nitrogen atoms (N1 and N4, which are equivalent, and N2). During the N-alkylation step with a substituted benzyl halide, the alkyl group can attach to either the N1 or N2 position, leading to a mixture of isomers.[1][2] Since these isomers have very similar physical properties (polarity, molecular weight), their separation can be non-trivial.

Q2: What other common process-related impurities might I encounter?

Beyond the N1-isomer, you should monitor for the following process-related impurities, which can be categorized by their origin in a typical two-step synthesis (alkylation followed by nitro reduction)[1]:

• Unreacted Starting Materials:

  • 1,2,4-Triazole: A highly polar compound that may persist if the alkylation reaction does not go to completion.

  • 3-Nitrobenzyl Bromide (or other halide): A non-polar starting material that can be difficult to remove if it co-elutes with the desired product.[3]

• Intermediate-Related Impurities:

  • 2-(3-Nitrobenzyl)-2H-1,2,4-triazole: The direct precursor to your product. Its presence indicates an incomplete reduction step.

  • 1-(3-Nitrobenzyl)-1H-1,2,4-triazole: The isomeric nitro-intermediate, which, upon reduction, yields the critical N1-isomer impurity.[3]

• By-products and Degradants:

  • Oxidation Products: Aromatic amines are susceptible to oxidation, which can lead to colored impurities over time, especially if exposed to air and light.

  • Over-alkylation Products: Although less common, di-alkylation of the triazole ring or N-alkylation of the aniline product are potential, minor side reactions.

Q3: Why is controlling these impurities, especially the N1 isomer, so important?

Impurity control is paramount for both regulatory compliance and therapeutic efficacy. The International Council on Harmonisation (ICH) has strict guidelines for identifying and qualifying impurities in active pharmaceutical ingredients (APIs).[4][5] From a functional standpoint, different isomers can have vastly different pharmacological activities, toxicological profiles, and pharmacokinetic properties.[6] The presence of an undesired isomer can lead to reduced efficacy or unexpected side effects, making its removal essential during drug development.

Caption: Synthetic pathway showing the formation of the desired N2 product and the key N1 isomeric impurity.

Part 2: Troubleshooting Guide - Impurity Profiling & Analysis

This section provides solutions to common analytical challenges encountered during impurity profiling.

Q4: My initial HPLC analysis shows a complex mixture. What's a robust starting method for profiling?

A gradient reversed-phase HPLC method is the industry standard for profiling such mixtures. The goal is to develop a method with sufficient resolution to separate all key components: starting materials, intermediates, the product, and the main isomeric impurity.

Causality: A gradient is essential because of the wide polarity range of the potential impurities. An isocratic method that resolves the non-polar 3-nitrobenzyl bromide would cause the highly polar 1,2,4-triazole to elute at the void volume, while a method for the triazole would result in excessively long retention times for the non-polar components. A C18 column is a versatile and robust starting point for separating aromatic compounds.[7]

Starting Point HPLC Method:

Parameter	Recommended Condition	Rationale
Column	C18, 150 x 4.6 mm, 3.5 µm	Standard for aromatic compounds; provides good efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons to improve peak shape of amines.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic modifier.
Gradient	5% B to 95% B over 20 min	A broad gradient to ensure all components elute.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Column Temp.	30 °C	Ensures reproducible retention times.
Detection (UV)	254 nm	Aromatic compounds typically have strong absorbance at this wavelength.
Injection Vol.	5 µL	A small volume to prevent column overload.

Self-Validation: Spike your crude sample separately with authentic standards of your starting materials and (if available) the N1 and N2 intermediates to confirm peak identities by retention time.

Q5: I see two major peaks with the same mass (via LC-MS). How can I confirm if they are the N1 and N2 isomers?

This is the classic signature of isomeric impurities. While mass spectrometry (MS) confirms they have the same molecular weight, it cannot distinguish between positional isomers.[4] Confirmation requires a combination of high-resolution chromatography and spectroscopy.

• Chromatographic Separation: The N1 and N2 isomers often exhibit slight differences in polarity. Systematically optimizing your HPLC method is the first step. Try changing the organic modifier (e.g., methanol instead of acetonitrile), altering the pH of the aqueous phase, or using a different stationary phase (e.g., a Phenyl-Hexyl column), which provides alternative pi-pi interaction selectivity.[8]

• Spectroscopic Confirmation (NMR): Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for structural elucidation.[9] If you can isolate even a small amount of each peak (using preparative HPLC or SPE[7]), the proton (¹H) NMR spectra will be diagnostic. The chemical shifts of the protons on the triazole ring and the methylene (-CH₂-) bridge will differ between the N1 and N2 isomers due to the different electronic environments.

Q6: My amine compound is showing poor peak shape (tailing) on a standard silica HPLC column. How can I fix this?

This is a very common problem when analyzing basic compounds like anilines on standard silica-based columns. The issue stems from a secondary interaction between the basic amine and acidic residual silanol groups (-Si-OH) on the silica surface. This causes a portion of the analyte to "stick" to the column, resulting in a tailed peak.

Solutions:

• Mobile Phase Modifier: The easiest solution is to add a competing base to your mobile phase. Adding 0.1% triethylamine (TEA) or diethylamine (DEA) will "neutralize" the active silanol sites, preventing your analyte from interacting with them and dramatically improving peak shape.[10]

• Use a Base-Deactivated Column: Many modern HPLC columns are specifically designed for analyzing basic compounds. These columns are end-capped or have a modified surface chemistry to minimize silanol interactions.

• Adjust pH: Operating the mobile phase at a low pH (e.g., pH 2.5-3) will protonate the aniline (forming -NH₃⁺), which can sometimes improve peak shape. Conversely, a high pH (e.g., pH 9-10, using a hybrid silica column stable at high pH) will keep the aniline in its neutral form, which can also prevent interactions with silanols.

Part 3: Troubleshooting Guide - Purification & Impurity Removal

This section focuses on practical strategies to remove identified impurities from your product.

Q7: How do I remove unreacted 1,2,4-triazole from my crude product?

Unreacted 1,2,4-triazole is significantly more polar than your aniline product due to its ability to form multiple hydrogen bonds. This large difference in polarity makes it easily removable with a simple liquid-liquid extraction (aqueous wash).

Causality: The principle of "like dissolves like" is at play. The highly polar triazole has high solubility in water, while your much less polar aniline product has high solubility in an organic solvent like ethyl acetate or dichloromethane. By partitioning the crude mixture between these two immiscible solvents, the triazole will preferentially move into the aqueous layer, which can then be discarded.[3]

• *See Protocol 3 for a step-by-step guide.

Self-Validation: Before and after the aqueous wash, spot the organic layer on a TLC plate. The highly polar spot corresponding to 1,2,4-triazole (which will have a very low Rf value) should disappear or be significantly diminished after the wash.[3]

Q8: Standard silica gel chromatography isn't separating the N1 and N2 isomers effectively. What are my next steps?

This is where purification becomes challenging. If the isomers are co-eluting, you need to enhance the selectivity of your chromatographic system.

Solutions:

• Optimize the Mobile Phase: Systematically screen different solvent systems. A common approach for aromatic amines is a gradient of ethyl acetate in hexanes or dichloromethane.[3] Sometimes, adding a small percentage of a third solvent with different properties (e.g., methanol for hydrogen bonding, or tetrahydrofuran) can alter selectivity.

• Change the Stationary Phase: If mobile phase optimization fails, changing the stationary phase is the next logical step.

  • Amine-Functionalized Silica: This is an excellent choice for basic compounds. The amine groups on the silica surface prevent the tailing seen with standard silica and can alter the elution order, potentially resolving the isomers.[10]

  • Alumina (Basic or Neutral): Alumina offers different selectivity compared to silica and can be effective for separating amines.

  • Reversed-Phase Chromatography: If your isomers are separable by reversed-phase HPLC, you can scale this up to preparative reversed-phase flash chromatography. This is often more expensive but can be highly effective.

Q9: I've isolated the product, but it's still not meeting the purity specification (>99%). What is the best final polishing step?

Recrystallization is the ideal technique for removing small amounts of impurities and achieving high purity. It is a cost-effective and scalable method for a final purification step.[11]

Causality: Recrystallization works by exploiting differences in solubility between your product and the remaining impurities in a given solvent system at different temperatures. An ideal solvent will dissolve your product completely at high temperatures but very poorly at low temperatures. Impurities should either be insoluble at high temperatures (and can be filtered off hot) or remain soluble at low temperatures (and stay in the mother liquor).

• *See Protocol 4 for a step-by-step guide.

Self-Validation: The success of recrystallization is immediately apparent from the purity analysis (e.g., by HPLC) of the resulting crystals compared to the starting material. A sharp melting point is also a good indicator of high purity.

Sources

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• 2. mdpi.com [mdpi.com]
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• 5. ijnrd.org [ijnrd.org]
• 6. Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. lcms.cz [lcms.cz]
• 9. Development of Impurity Profiling Methods Using Modern Analytical Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biotage.com [biotage.com]
• 11. Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents | IntechOpen [intechopen.com]

Reference Data & Comparative Studies

High-Resolution Mass Spectrometry Validation of 3-(Triazol-2-ylmethyl)aniline Synthesis: A Comparative Guide

3-(Triazol-2-ylmethyl)aniline is a highly versatile bifunctional building block, prominently featured in the synthesis of advanced kinase inhibitors and click-chemistry precursors. Validating the successful synthesis of this compound—typically achieved via the nucleophilic substitution of 3-nitrobenzyl bromide with a triazole followed by catalytic hydrogenation—requires rigorous analytical scrutiny. The molecule features both a basic aniline moiety and a nitrogen-rich triazole ring, linked by a flexible, electron-rich methylene bridge.

This guide provides an objective comparison of mass spectrometry (MS) platforms for validating the synthesis of 3-(Triazol-2-ylmethyl)aniline. We will demonstrate why High-Resolution Electrospray Ionization Quadrupole Time-of-Flight (ESI-Q-TOF MS) is the superior choice compared to traditional Gas Chromatography-Mass Spectrometry (GC-MS) and Single Quadrupole LC-MS systems.

Workflow for the synthesis and MS validation of 3-(Triazol-2-ylmethyl)aniline.

Comparative Platform Analysis: Causality and Performance

When confirming the molecular identity of synthesized triazoles, the choice of ionization source and mass analyzer dictates the structural integrity of the resulting data (1) [1].

High-Resolution ESI-Q-TOF MS (The Recommended Platform)

• The Causality of Soft Ionization: The methylene bridge connecting the aniline and triazole rings is highly susceptible to benzylic cleavage. Electrospray Ionization (ESI) is a "soft" technique that imparts minimal residual internal energy to the molecule. This preserves the intact protonated molecular ion [M+H]+ at m/z 175.098.

• Mass Accuracy & Specificity: Q-TOF analyzers provide sub-5 ppm mass accuracy. In synthetic validation, this is critical for distinguishing the target compound from isobaric impurities or unexpected rearrangement products that a low-resolution instrument would miss.

Gas Chromatography-Mass Spectrometry (Alternative 1: GC-MS with EI)

• Thermal and Ionization Pitfalls: While GC-MS is a gold standard for volatile organics, it is actively detrimental here. The harsh 70 eV Electron Impact (EI) ionization completely shatters the molecule at the benzylic position. Consequently, the molecular ion [M]+∙ is often entirely absent, yielding only a dominant m/z 106 fragment (the aniline-methyl cation). Furthermore, aniline derivatives and triazoles can exhibit thermal instability in the GC injection port, leading to on-column degradation and skewed quantitative results (2) [2].

Single Quadrupole LC-MS (Alternative 2)

• Limitations in Structural Elucidation: Single quadrupole systems utilizing ESI will successfully detect the [M+H]+ ion, making them suitable for routine high-throughput screening. However, they operate at unit mass resolution and lack tandem MS (MS/MS) capabilities. Without the ability to isolate the parent ion and perform Collision-Induced Dissociation (CID), researchers cannot definitively map the connectivity of the triazole to the aniline ring, leaving room for structural ambiguity (3) [3].

Quantitative Performance Summary

Performance Metric	High-Res ESI-Q-TOF MS (Recommended)	GC-MS (Electron Impact)	Single Quadrupole LC-MS
Ionization Softness	High (Preserves [M+H]+ )	Low (Extensive fragmentation)	High (Preserves [M+H]+ )
Mass Accuracy	< 5 ppm (Exact Mass)	Nominal Mass (Unit resolution)	Nominal Mass (Unit resolution)
Structural Elucidation	Excellent (MS/MS CID capabilities)	Poor (Missing molecular ion)	Limited (No MS/MS capability)
Thermal Stability Req.	Low (Analyzed in solution)	High (Prone to inlet degradation)	Low (Analyzed in solution)
False Positive Risk	Very Low	High	Moderate

Self-Validating Experimental Protocol: ESI-Q-TOF MS/MS Workflow

To ensure absolute trustworthiness, a protocol must be a self-validating system. The following methodology incorporates internal calibration, matrix blanks, and isotopic pattern matching to eliminate false positives during the validation of synthesized 3-(Triazol-2-ylmethyl)aniline.

Step 1: System Suitability and Control Initialization

• Matrix Blank: Inject the sample diluent (0.1% Formic Acid in Water) to establish a baseline. Causality: This confirms the absence of carryover at the target m/z 175.098 from previous runs, ensuring the signal is genuinely from the synthesis batch.

• System Suitability Test (SST): Inject a known reference standard (e.g., Reserpine or Sulfamethazine) to verify that the mass accuracy is currently calibrating at < 5 ppm error and detector sensitivity is optimal.

Step 2: Sample Preparation & Chromatographic Separation

• Preparation: Dissolve 1 mg of the synthesized product in 1 mL of LC-MS grade Methanol. Dilute to a working concentration of 1 µg/mL using 0.1% Formic Acid in Water.

• Column: C18 Reverse Phase (50 mm × 2.1 mm, 1.8 µm particle size).

• Mobile Phase:

  • Phase A: 0.1% Formic Acid in Water.

  • Phase B: 0.1% Formic Acid in Acetonitrile.

  • Causality: Formic acid serves a dual purpose: it suppresses secondary silanol interactions on the C18 stationary phase (preventing peak tailing) and provides the abundant protons necessary for the efficient ESI ionization of the basic aniline and triazole nitrogens.

• Gradient: 5% B to 95% B over 5 minutes. Flow rate: 0.4 mL/min.

Step 3: Q-TOF MS/MS Acquisition & Fragmentation

• Ionization: Positive ESI mode. Capillary voltage: 3500 V.

• Precursor Isolation: Isolate the theoretical exact mass of 3-(Triazol-2-ylmethyl)aniline ( [M+H]+ m/z 175.098) in the first quadrupole.

• Collision-Induced Dissociation (CID): Apply a collision energy ramp of 15–30 eV using Nitrogen as the collision gas.

  • Causality: This specific energy range is meticulously chosen to incrementally break the weakest bond (the benzylic C-N bond) without completely obliterating the resulting aromatic fragment rings, allowing for clear structural mapping.

Step 4: Data Validation & Isotopic Pattern Matching

• Exact Mass Confirmation: Verify the precursor ion is within 5 ppm of 175.098.

• Isotopic Fidelity: Confirm the isotopic pattern. The natural abundance of 13C in the C9​H10​N4​ formula should yield an [M+H+1] peak (m/z 176.101) at approximately 10.3% the intensity of the monoisotopic peak. Any significant deviation indicates a co-eluting impurity.

ESI-MS/MS collision-induced dissociation (CID) fragmentation pathway.

References

• Taylor & Francis. (2021). Comparison of gas- and liquid chromatography-mass spectrometry for trace analysis of anilines in groundwater. Retrieved from[Link]

• National Institutes of Health (NIH) / PMC. (2021). A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of 3-(1H-1,2,4-Triazol-1-ylmethyl)aniline in Medicinal Chemistry: A Pharmacophore Guide

Introduction

In modern drug discovery, the selection of the correct heterocyclic scaffold can dictate the success or failure of a clinical candidate. 3-(1H-1,2,4-triazol-1-ylmethyl)aniline has emerged as a highly privileged building block, frequently utilized in the synthesis of potent kinase inhibitors, allosteric modulators, and antiviral agents[1][2][3]. The primary aniline group serves as a versatile synthetic handle for functionalization (e.g., N-acylation or N-sulfonylation)[1][2], while the 1,2,4-triazole moiety acts as a highly effective pharmacophore and bioisostere for amides and other heterocycles[3][4].

This guide objectively compares the efficacy of 3-(1H-1,2,4-triazol-1-ylmethyl)aniline against common alternatives, detailing the mechanistic rationale behind its superior performance and providing self-validating experimental protocols for its application.

PART 1: Pharmacophore Comparison & Mechanistic Rationale

When designing a targeted inhibitor, medicinal chemists often must choose between different nitrogen-containing heterocycles. The most common alternatives to the 1,2,4-triazole scaffold are the imidazole analogue (3-(1H-imidazol-1-ylmethyl)aniline) and the non-heterocyclic aliphatic amine analogue (3-(aminomethyl)aniline).

Quantitative Efficacy Comparison

Property / Metric	3-(1H-1,2,4-triazol-1-ylmethyl)aniline (Target)	3-(1H-imidazol-1-ylmethyl)aniline (Alternative 1)	3-(aminomethyl)aniline (Alternative 2)
Heterocycle pKa	~2.2 (Neutral at physiological pH)	~7.0 (Partially protonated at pH 7.4)	~9.0 (Highly protonated at pH 7.4)
CYP450 Liability	Low: Weak heme-iron coordination[5]	High: Strong heme-iron coordination[6]	Low: No heterocyclic coordination
Metabolic Stability (HLM)	High: Resistant to oxidative metabolism[6][7]	Poor: Rapid clearance via N-oxidation[6][8]	Moderate: Susceptible to deamination
Kinase Hinge Binding	Excellent H-bond acceptor[3]	Good H-bond acceptor/donor	Poor (Lacks rigid directionality)
Cellular Permeability	High (Optimal LogD)[7]	Moderate (pH dependent)	Low (Charged state limits diffusion)

The Causality of Efficacy: Why Triazoles Outperform Imidazoles

The superior performance of the 1,2,4-triazole over the imidazole is rooted in its electronic structure. Imidazoles possess a pKa of approximately 7.0. In vivo, the basic nitrogen with an available lone pair strongly coordinates with the heme iron in Cytochrome P450 (CYP450) enzymes, leading to severe off-target metabolic liabilities and rapid clearance[5][6].

In contrast, the 1,2,4-triazole ring has a much lower pKa (~2.2), rendering it neutral at physiological pH. This reduced basicity prevents strong heme-iron coordination, drastically improving metabolic stability in human liver microsomes (HLM) while maintaining the necessary hydrogen-bond acceptor interactions within the kinase ATP-binding pocket[3][6][7]. This specific isosteric replacement strategy was pivotal in the development of advanced clinical candidates, such as the β-sparing PI3K inhibitor taselisib[7][9] and highly selective CSNK2 inhibitors[3][4].

Caption: Logical decision tree for selecting 1,2,4-triazole over imidazole pharmacophores.

PART 2: Experimental Workflow & Self-Validating Protocols

To leverage 3-(1H-1,2,4-triazol-1-ylmethyl)aniline in structure-activity relationship (SAR) studies, the primary aniline must be functionalized. The following self-validating protocol details the N-acylation of the aniline to form an amide-linked kinase inhibitor, followed by in vitro validation[1][2].

Protocol 1: N-Acylation (Amide Coupling)

Objective: Synthesize a target inhibitor by coupling 3-(1H-1,2,4-triazol-1-ylmethyl)aniline with an acyl chloride.

• Reaction Setup: In an oven-dried round-bottom flask, dissolve 1.0 equivalent of 3-(1H-1,2,4-triazol-1-ylmethyl)aniline and 1.2 equivalents of an organic base (e.g., triethylamine or pyridine) in anhydrous dichloromethane (DCM) under an inert argon atmosphere[2].

• Temperature Control: Cool the mixture to 0 °C using an ice bath to prevent exothermic side reactions.

• Reagent Addition: Slowly add 1.1 equivalents of the desired acyl chloride dropwise to the stirred solution[2].

• Monitoring (Self-Validation): Allow the reaction to warm to room temperature and stir for 2–4 hours. Monitor progress via Thin Layer Chromatography (TLC). The disappearance of the highly polar aniline spot and the appearance of a higher Rf amide spot validates the conversion[1][2].

• Work-up & Purification: Quench the reaction by pouring it into ice-water. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure[2][10]. Purify the crude product via silica gel column chromatography (using an optimized ethyl acetate/hexane gradient)[10].

Protocol 2: In Vitro Validation (Kinase & ADME Profiling)

Objective: Validate the synthesized triazole derivative for target engagement and metabolic stability.

• Kinase Inhibition Assay: Incubate the purified compound (in a 10-point dose-response format) with the target recombinant kinase (e.g., PI3K or CSNK2) and ATP. Measure phosphorylation activity using a standard luminescent or radiometric assay to determine the IC50[3][7]. Self-Validation: Include a known inhibitor (e.g., staurosporine) as a positive control.

• Microsomal Stability (HLM): Incubate 0.5 μM of the compound with human liver microsomes and NADPH at 37 °C[6][7]. Quench aliquots at 0, 15, 30, and 60 minutes with cold acetonitrile. Analyze via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

Caption: Step-by-step workflow from chemical functionalization to in vitro ADME validation.

References

• Angelaud, R., et al. "From Discovery to Market Readiness: The Research and Development of the β-Sparing Phosphatidylinositol 3-Kinase Inhibitor Taselisib." ACS Symposium Series, American Chemical Society, 2019. URL: [Link]

• Ong, H. W., et al. "More than an Amide Bioisostere: Discovery of 1,2,4-Triazole-containing Pyrazolo[1,5-a]pyrimidine Host CSNK2 Inhibitors for Combatting β-Coronavirus Replication." Journal of Medicinal Chemistry, American Chemical Society, 2024. URL: [Link]

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• 8. Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Personal protective equipment for handling 3-(Triazol-2-ylmethyl)aniline

Handling 3-(Triazol-2-ylmethyl)aniline requires a rigorous, zero-tolerance approach to exposure. As a bifunctional molecule combining a reactive aniline moiety with a triazole pharmacophore, it presents severe acute toxicity risks.

To ensure absolute laboratory safety, this guide provides a self-validating operational framework. We do not just outline what to wear; we explain the physiological and chemical causality behind why these specific safety logistics are non-negotiable.

The Causality of Toxicity: Why Strict PPE is Mandatory

Aniline derivatives are highly insidious because they readily penetrate the skin and mucous membranes without causing immediate local irritation[1]. The operational danger lies in the molecule's systemic mechanism of action.

Once absorbed, the aniline moiety undergoes N-hydroxylation in the liver via cytochrome P450 enzymes, forming phenylhydroxylamine[1]. This active metabolite rapidly oxidizes the ferrous iron (Fe²⁺) in hemoglobin to the ferric state (Fe³⁺), creating methemoglobin[2]. Because methemoglobin is structurally incapable of binding and transporting oxygen, systemic exposure leads to functional anemia, tissue hypoxia, and cyanosis (methemoglobinemia)[1][2]. Furthermore, the triazole ring can act as a skin sensitizer and may coordinate with hemoproteins, exacerbating the toxicological profile.

Understanding this pathway dictates our primary operational objective: Complete prevention of dermal and inhalation exposure.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling aniline derivatives. The following matrix summarizes the quantitative breakthrough data and the specific materials required to construct a self-validating physical barrier.

Equipment Category	Recommended Material / Standard	Breakthrough Time / Spec	Causality & Operational Rationale
Gloves (Liquid/Solvent)	Butyl Rubber or Fluoroelastomer (Viton)	> 480 minutes	Aniline rapidly permeates standard nitrile (<20 min)[3]. Butyl rubber provides a total chemical barrier against liquid permeation.
Gloves (Solid/Powder)	Heavy-duty Nitrile (≥8 mil, Double-gloved)	N/A (Discard on contact)	Acceptable only for dry powder weighing to maintain tactile dexterity. The outer glove must be discarded immediately if powder adheres to it.
Eye/Face Protection	Tightly fitting safety goggles + Face Shield	EN 166 / ANSI Z87.1	Prevents ocular absorption and irreversible eye damage from aerosolized dust or solvent vapors[4].
Respiratory	NIOSH N95/P100 (Solid) or OV Cartridge (Liquid)	99.97% particulate filtration	Prevents inhalation of aerosolized powders or solvent-carried vapors. Mandatory if a Class II fume hood is unavailable.
Body Protection	Tyvek Suit or Heavy-duty Chemical Apron	Impermeable	Prevents dust from settling on standard woven lab coats, which can rub against the skin and cause delayed dermal absorption.

Self-Validating Operational Workflow

To prevent human error, every step in handling 3-(Triazol-2-ylmethyl)aniline must include a built-in validation check.

Phase 1: Pre-Operational Validation

• Ventilation Check: Turn on the chemical fume hood and verify the digital monitor displays a face velocity of 0.4–0.6 m/s.

  • Validation: Tape a small piece of tissue to the bottom of the sash; it must pull steadily inward without fluttering erratically.

• PPE Integrity Test: Don inner nitrile gloves, followed by outer Butyl rubber gloves.

  • Validation: Perform a pneumatic inflation test on the Butyl gloves prior to donning. Trap air inside and squeeze to ensure zero microscopic punctures.

• Static Dissipation: Wipe the analytical balance and the surrounding hood surface with an anti-static cloth.

  • Causality: Triazole-containing powders hold static charges. Neutralizing the area prevents sudden aerosolization (dust clouds) when the primary chemical container is opened.

Phase 2: Execution & Weighing

• Vessel Preparation: Place a pre-tared, anti-static weigh boat inside the enclosed analytical balance (which must be located within the fume hood).

• Transfer: Use a grounded stainless-steel spatula to transfer the 3-(Triazol-2-ylmethyl)aniline.

  • Causality: Stainless steel prevents static cling and avoids chemical degradation of the tool.

• Sealing: Immediately transfer the weighed solid into your reaction flask and seal it with a rubber septum.

  • Validation: Ensure the primary chemical container is tightly re-capped and wrapped with Parafilm before removing your hands from the fume hood.

Phase 3: Decontamination

• Tool Quenching: Rinse the spatula and weigh boat with a polar solvent (e.g., acetone or ethanol) directly into a designated hazardous waste jug inside the hood.

• Glove Removal: Remove the outer gloves using the "beak method" (pulling them inside out) to trap any microscopic chemical residue inside the glove material.

• Final Wash: Wash hands and forearms with soap and cold water.

  • Causality: Cold water keeps skin pores closed, minimizing the potential dermal absorption of any trace chemical that may have bypassed the physical barriers.

Emergency Protocols & Spill Management

In the event of an operational failure, immediate action is required to halt the progression of methemoglobinemia.

• Dermal Exposure: Immediately flush the affected area with copious amounts of water and soap for at least 15 minutes[4]. Do not use organic solvents to clean the skin, as this will accelerate systemic absorption.

• Inhalation/Systemic Exposure: Move the victim to fresh air. Monitor for cyanosis (blue discoloration of the lips, nail beds, and skin). If methemoglobinemia is clinically confirmed, emergency medical personnel should administer intravenous Methylene Blue (the clinical antidote), which acts as an electron donor to reduce Fe³⁺ back to Fe²⁺[2].

• Spill Cleanup (Solid): Do not dry sweep. Wet the powder gently with water to suppress dust, then wipe it up with absorbent pads[4].

• Spill Cleanup (Liquid): Cover the spill with an inert, non-combustible absorbent material such as sand or diatomaceous earth[4]. Place the absorbed material into a sealed, labeled container.

Waste Disposal Plan

3-(Triazol-2-ylmethyl)aniline and its derivatives are highly toxic to aquatic life[4].

• Segregation: Collect all liquid waste in clearly labeled, sealable containers. Segregate halogenated from non-halogenated waste depending on the reaction solvent used. Keep strictly away from strong oxidizers.

• Destruction: Do not empty into municipal drains. All contaminated packaging, gloves, and chemical waste must be submitted to a licensed hazardous waste facility for high-temperature industrial incineration[4].

Operational Safety Visualization

Fig 1: Pathophysiology of aniline exposure and targeted operational safety interventions.

References

• Safety Data Sheet: Aniline ≥99,5 %, p.a. Carl ROTH.
• Aniline | Medical Management Guidelines | Toxic Substance Portal. Agency for Toxic Substances and Disease Registry (ATSDR) - CDC.
• Methemoglobinemia. StatPearls - NCBI Bookshelf.
• Hand Protection Chemical Resistance Guide. Environment, Health and Safety - San Francisco State University.

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